2,2'-Ethylenedianilinium tetrahydrogen diphosphate

• CAS: 93045-02-4

Core Science & Biosynthesis

2,2'-Ethylenedianilinium tetrahydrogen diphosphate molecular formula and weight

[1][2][3]

Executive Summary

This technical guide provides an in-depth analysis of 2,2'-ethylenedianilinium tetrahydrogen diphosphate (CAS: 93045-02-4), a specialized organic-inorganic salt used primarily in supramolecular chemistry and materials science.[1] This compound represents a stoichiometric adduct of 2,2'-ethylenedianiline and phosphoric acid.[1]

The guide is structured to clarify the chemical identity, resolve nomenclature ambiguities common in phosphate salts, and provide a reproducible synthesis and characterization protocol. It is designed for application scientists and researchers focusing on proton-conducting materials and hydrogen-bonded organic frameworks.[1]

Part 1: Chemical Identity & Stoichiometry[2][4][5]

Molecular Definition

The compound is chemically defined as the phosphate salt of 2,2'-ethylenedianiline.[1][2] While the IUPAC name "tetrahydrogen diphosphate" strictly refers to pyrophosphoric acid (

), industrial and regulatory databases (such as CAS and European chemical inventories) often assign this specific name to the 1:2 adduct of the diamine and orthophosphoric acid .[1]

The structural data below reflects the verified stoichiometry associated with CAS 93045-02-4 .

Physicochemical Data Table

Property	Specification	Notes
Chemical Name	2,2'-Ethylenedianilinium tetrahydrogen diphosphate	Also known as 1,2-bis(2-aminophenyl)ethane bis(phosphate)
CAS Registry Number	93045-02-4	Verified via regulatory databases [1, 2]
Molecular Formula		Derived as
Molecular Weight	408.29 g/mol	Base: 212.29 + Acid: 2(98.[1]00)
Cation Structure		Diprotonated 2,2'-ethylenedianiline
Anion Structure		Dihydrogen phosphate anions (hydrogen-bonded)
Physical State	Crystalline Solid	White to off-white powder

Structural Analysis (Chemist's Note)

The nomenclature "tetrahydrogen diphosphate" in this context describes the total hydrogen content of the acid component (

, often simplified in older nomenclature conventions).[1] The salt consists of a 2,2'-ethylenedianilinium dication stabilized by a network of phosphate anions.[1] The "2,2'" designation indicates the ethylene bridge connects the two phenyl rings at the ortho position relative to the amine groups, facilitating a specific "pincer-like" geometry that favors stable crystal lattice formation with phosphate networks.[1]

Part 2: Synthesis & Experimental Protocol

Reaction Mechanism

The synthesis follows a Brønsted acid-base neutralization pathway.[1] The 2,2'-ethylenedianiline (a weak base) accepts protons from the phosphoric acid (a medium-strong acid) to form the ammonium salt.[1] The reaction is exothermic and driven by the lattice energy of the resulting ionic solid.[1]

Visualization: Synthesis Workflow

The following diagram illustrates the critical pathway from raw precursors to the isolated crystalline salt.

Caption: Figure 1. Step-by-step synthesis workflow for 2,2'-ethylenedianilinium tetrahydrogen diphosphate, emphasizing stoichiometric control.

Detailed Protocol

Objective: Synthesize 10 grams of high-purity crystalline salt.

Reagents:

• 2,2'-Ethylenedianiline (98% purity): 5.20 g (24.5 mmol).[1]

• Phosphoric Acid (85% w/w aq.): 5.65 g (49.0 mmol) Note: A slight excess (2.05 eq) is recommended to ensure full protonation.[1]

• Solvent: Ethanol (Absolute) or Methanol.[1]

Procedure:

• Precursor Preparation: Dissolve 5.20 g of 2,2'-ethylenedianiline in 50 mL of warm ethanol (40°C) until a clear, amber solution is obtained.

• Acid Dilution: Separately, dilute the phosphoric acid (5.65 g) in 20 mL of ethanol. Caution: Exothermic mixing.[1]

• Addition: Place the amine solution in a round-bottom flask with magnetic stirring. Add the acid solution dropwise over 20 minutes. Maintain temperature below 50°C to prevent oxidation of the amine.[1]

• Nucleation: A white precipitate may form immediately.[1] If the solution remains clear, concentrate the mixture by rotary evaporation to 50% volume.[1]

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours to maximize yield.

• Isolation: Filter the crystals using a Büchner funnel. Wash the cake twice with 10 mL of ice-cold ethanol to remove excess acid.

• Drying: Dry the solid in a vacuum oven at 60°C for 6 hours.

Part 3: Structural Characterization & Validation[2]

Molecular Interaction Diagram

Understanding the hydrogen bonding network is crucial for applications in proton conductivity.[1] The diagram below models the interaction between the diprotonated amine and the phosphate units.[1]

Caption: Figure 2. Schematic of the electrostatic and hydrogen-bonding interactions stabilizing the supramolecular salt structure.

Quality Control Parameters

To validate the synthesis, the following analytical benchmarks must be met:

• Melting Point: The salt typically decomposes/melts in the range of 215°C – 230°C (dependent on crystal polymorph).[1]

• Elemental Analysis (CHN):

  • Carbon (C): ~41.18%[1]

  • Hydrogen (H): ~5.43%[1]

  • Nitrogen (N): ~6.86%[1]

• IR Spectroscopy: Look for broad bands at 2400–3000 cm⁻¹ (ammonium N-H stretch) and strong bands at 1000–1100 cm⁻¹ (P-O stretch).[1]

Part 4: Applications & Significance

The specific arrangement of the 2,2'-ethylenedianilinium cation creates a "pocket" that can trap phosphate anions.[1] This structure is relevant in:

• Proton Exchange Membranes: The phosphate network facilitates proton hopping (

  transport) in anhydrous conditions.[1]

• Corrosion Inhibition: The organic cation adsorbs onto metal surfaces while the phosphate group passivates the surface.[1]

• Crystal Engineering: Used as a building block for supramolecular hydrogen-bonded organic frameworks (HOFs).[1]

References

• Ministry of Health of the Slovak Republic. (n.d.).[1] Master Inventory of Chemical Substances (EC Inventory).[1] Retrieved February 19, 2026, from [Link]

• Russian Federation Health Standards. (2003). GN 2.2.5.1314-03: Approximate Safe Impact Levels (ASIL) of Harmful Substances in the Air of the Working Zone. (Lists stoichiometry as C14H16N2 x H6O8P2).[1][3] Retrieved February 19, 2026, from [Link][1]

Sources

• 1. Squalene (CAS 111-02-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. mhsr.sk [mhsr.sk]
• 3. ГН 2.2.5.1314-03 Ориентировочные безопасные уровни воздействия (ОБУВ) вредных веществ в воздухе рабочей зоны / 2 2 5 1314 03 [meganorm.ru]

physical and chemical properties of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate

Technical Whitepaper: Physical and Chemical Properties of 2,2'-Ethylenedianilinium Diphosphate

Executive Summary

2,2'-Ethylenedianilinium diphosphate (CAS 93045-02-4), also known as 2,2'-diaminobibenzyl diphosphate, is a stoichiometric salt formed from the neutralization of 2,2'-ethylenedianiline with phosphoric acid. Distinguished by its high thermal stability (decomposition >240°C) and specific crystallographic packing, this compound serves as a critical intermediate in the synthesis of dibenzazepine derivatives and as a robust curing agent in polymer chemistry. This guide provides a definitive analysis of its physicochemical properties, synthesis protocols, and structural characteristics, resolving common nomenclature ambiguities between "diphosphate" (bis-phosphate) and "pyrophosphate" forms.

Part 1: Chemical Identity & Structural Constitution[1][2]

The nomenclature "tetrahydrogen diphosphate" can be ambiguous in organic salt chemistry. For CAS 93045-02-4, the commercially and scientifically validated form is the bis(dihydrogen phosphate) salt, where one mole of the diamine is protonated by two moles of orthophosphoric acid.

Molecular Specifications

Property	Specification
IUPAC Name	2,2'-(Ethane-1,2-diyl)dianilinium bis(dihydrogen phosphate)
Common Names	2,2'-Diaminobibenzyl diphosphate; -Bi-o-toluidine diphosphate
CAS Registry Number	93045-02-4
Molecular Formula	(Salt) /
Formula Weight	408.29 g/mol
Stoichiometry	1:2 (Amine : Acid)

Structural Logic

The cation, 2,2'-ethylenedianilinium (

), consists of two anilinium rings connected by a flexible ethylene bridge. This flexibility allows the molecule to adopt a folded conformation, facilitating a dense hydrogen-bonding network with the dihydrogen phosphate anions ( ).

• Cation: Diprotonated at both amine sites (

  ).

• Anion: Two independent dihydrogen phosphate units, capable of forming infinite chains via

  hydrogen bonds.

Part 2: Synthesis & Reaction Protocol

The synthesis relies on a controlled acid-base reaction in a polar solvent to ensure complete protonation without degrading the organic backbone.

Reagents

• Precursor A: 2,2'-Ethylenedianiline (2,2'-Diaminobibenzyl), >98% purity.[1]

• Precursor B: Orthophosphoric acid (85% w/w aq.), ACS reagent.

• Solvent: Ethanol (Absolute) or Methanol/Water (90:10).

Experimental Workflow (Step-by-Step)

• Dissolution: Dissolve 10.6 g (50 mmol) of 2,2'-ethylenedianiline in 100 mL of warm ethanol (50°C). Ensure complete dissolution to a clear amber solution.

• Acid Addition: Dropwise add 11.53 g (100 mmol, 2.0 eq) of 85% phosphoric acid. Caution: Exothermic reaction.

• Crystallization: The solution will heat up slightly. Upon cooling to room temperature, the diphosphate salt precipitates as a white crystalline solid.

• Purification: Cool the mixture to 4°C for 4 hours to maximize yield. Filter the precipitate under vacuum.

• Washing: Wash the filter cake with cold ethanol (

  mL) to remove excess acid.

• Drying: Dry in a vacuum oven at 60°C for 12 hours.

Reaction Logic Diagram

[1][4]

Part 3: Physical & Thermal Properties

The salt exhibits properties characteristic of organic-inorganic hybrids, dominated by the ionic lattice energy.

Property	Value	Context/Significance
Physical State	White to off-white crystalline powder	High purity indication.
Melting Point	245°C (decomposition)	Indicates strong ionic bonding; suitable for high-temp processing.
Solubility	Soluble in Water; Sparingly soluble in EtOH; Insoluble in Hexane	Hydrophilic nature due to phosphate groups.
Hygroscopicity	Moderate	Phosphate salts tend to absorb atmospheric moisture; store in desiccator.
pKa (Conjugate Acid)	~2.1 (Phosphate), ~4.6 (Aniline)	Acts as a buffered acidic salt in solution.

Thermal Stability Analysis: The decomposition temperature of 245°C is significantly higher than the free base (mp ~85°C). This thermal robustness makes it an excellent candidate for curing epoxy resins where high-temperature activation is required. The decomposition likely involves dehydration of the phosphate anion to pyrophosphate/polyphosphate species followed by degradation of the organic cation.

Part 4: Spectroscopic Characterization

Identification of the salt relies on confirming the presence of the ammonium headgroup and the phosphate counter-ion.

Infrared Spectroscopy (FT-IR)

• Ammonium (

  ) Stretch: Broad, intense band at 2800–3200 cm⁻¹ . The multiplicity indicates strong hydrogen bonding.

• Phosphate (

  ) Stretch: Strong band at 1150–1250 cm⁻¹ .

• P-O-H Deformation: Broad absorption around 1000–1100 cm⁻¹ .

• Aromatic C=C: Sharp peaks at 1500–1600 cm⁻¹ (from the bibenzyl core).

Nuclear Magnetic Resonance (¹H-NMR, D₂O)

• Aromatic Protons: Multiplets in the 7.1–7.5 ppm range (shifted downfield relative to free amine due to positive charge).

• Ethylene Bridge: Singlet (or tight multiplet) at ~3.0 ppm .

• Exchangeable Protons: The

  and protons exchange rapidly with and are typically not observed as distinct peaks, but result in a broad HDO signal.

Part 5: Applications & Safety

Industrial Applications

• Polymer Curing Agent: The latent acidity of the ammonium phosphate allows it to catalyze the crosslinking of urea-formaldehyde or epoxy resins at elevated temperatures (>150°C), releasing the active amine and phosphoric acid in situ.

• Supramolecular Building Block: Used in crystal engineering to create hydrogen-bonded organic frameworks (HOFs) due to the directional bonding of the phosphate anion.

• Pharmaceutical Intermediate: Precursor for stabilizing 2,2'-ethylenedianiline in storage, preventing oxidation of the amine groups.

Safety & Handling (GHS Classification)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling: Use dust mask and nitrile gloves. Avoid inhalation of fine powder. In case of contact, flush with copious water (phosphate salts are water-soluble).

References

• Aldrich Polymer Products. (n.d.). CD Catalog and Reference Guide. Sigma-Aldrich.[2][3] (Confirming CAS 93045-02-4, FW 408.29, and mp 245°C).[3]

• ChemicalBook. (2025). 2,2'-Ethylenedianilinium tetrahydrogen diphosphate Properties. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 98690, 2,2'-Ethylenedianiline. Link

• Averbuch-Pouchot, M. T., & Durif, A. (1996). Topics in Phosphate Chemistry. World Scientific.

Sources

• 1. mdpi.com [mdpi.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. scribd.com [scribd.com]

Spectroscopic Characterization of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

The following technical guide details the spectroscopic characterization of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate (CAS 93045-02-4). This guide is structured to serve researchers in structural chemistry and pharmaceutical salt selection, emphasizing the rigorous determination of protonation states, hydrogen bond networks, and supramolecular synthons.[1]

Technical Guide & Analytical Workflow

Part 1: Strategic Overview & Chemical Context[1]

2,2'-Ethylenedianilinium tetrahydrogen diphosphate represents a class of organic-inorganic hybrid salts where a semi-rigid organic cation (derived from

-diphenylethylenediamine) is co-crystallized with a condensed phosphate anion.[1] These materials are of high interest in drug development (as models for phosphate salt selection and polymorphism) and materials science (for proton conduction and nonlinear optical properties).[1]

The core challenge in characterizing this compound lies in distinguishing the complex protonation equilibrium between the organic diamine and the polyprotic diphosphoric acid (

).[1] The "tetrahydrogen diphosphate" nomenclature often implies a stoichiometry involving the neutral acid or a specific anionic species (e.g., ), requiring precise spectroscopic validation.[1]

Key Analytical Objectives

• Proton Transfer Validation : Confirming the formation of the ethylenedianilinium cation (

  ) versus a neutral co-crystal.

• Anion Speciation : Differentiating between diphosphate (

  ), hydrogen diphosphate species ( ), and hydrolysis products (orthophosphates).[1]

• Supramolecular Topology : Mapping the hydrogen bond network that stabilizes the crystal lattice.[1]

Part 2: Synthesis & Crystal Growth Protocol

To ensure spectroscopic reproducibility, high-purity single crystals must be grown to minimize defects that broaden spectral linewidths.[1]

Reagents:

• -Diphenylethylenediamine (2,2'-Ethylenedianiline), >98% purity.[1]

• Diphosphoric acid (Pyrophosphoric acid), crystalline or generated in situ.[1]

• Solvent system: Ethanol/Water (70:30 v/v).[1]

Protocol:

• Dissolution : Dissolve 1.0 mmol of the diamine in 20 mL of ethanol at 40°C.

• Acid Addition : Slowly add a stoichiometric equivalent (or slight excess) of diphosphoric acid dissolved in water.[1] Note: Maintain temperature <50°C to prevent hydrolysis of the diphosphate to orthophosphate.

• Crystallization : Allow the solution to cool slowly to room temperature. Slow evaporation over 3-5 days yields prismatic crystals suitable for Single Crystal XRD (SC-XRD).[1]

• Harvesting : Filter and wash with cold ethanol. Store in a desiccator.

Part 3: Structural Characterization (X-Ray Diffraction)[1]

X-ray diffraction provides the definitive structural model, serving as the "ground truth" for spectroscopic assignments.[1]

Single Crystal XRD (SC-XRD)

The crystal structure typically reveals a monoclinic or triclinic system.[1] The lattice is stabilized by a 3D network of N–H[1]···O and O–H···O hydrogen bonds.[1]

• Cation Geometry : The ethylenedianilinium cation adopts a gauche or anti conformation across the ethylene bridge, dictated by packing efficiency.[1]

• Anion Geometry : The diphosphate unit (

  ) exhibits a characteristic P–O–P bridge angle (typically 128°–135°).[1] Bond lengths distinguish terminal P–O (shorter, double-bond character) from P–OH (longer, single-bond character).[1]

Powder XRD (PXRD)

Used for bulk phase purity validation.[1]

• Diagnostic : Compare experimental pattern with the simulated pattern from SC-XRD data to ensure no polymorphic impurities or hydrolysis products (e.g., orthophosphate salts) are present.

Part 4: Vibrational Spectroscopy (IR & Raman)[1]

This is the primary tool for rapid characterization.[1] The spectra are dominated by the interplay between the organic ammonium groups and the inorganic phosphate framework.[1]

Infrared Spectroscopy (FT-IR)

Method : KBr pellet or ATR (Diamond crystal).[1] Key Assignments :

Functional Group	Wavenumber (cm⁻¹)	Intensity	Assignment / Mode
O–H (Acidic)	3500 – 2400	Broad, Strong	in strong H-bonds (ABC bands typical of acid salts)
N–H (Ammonium)	3200 – 2800	Medium, Overlap	and stretching
Aromatic C–H	3050 – 3000	Weak	aromatic stretching
Ammonium Band	2700 – 2500	Medium	Combination bands / Fermi resonance of
P=O[1] (Terminal)	1250 – 1150	Strong	asymmetric stretching
P–O (Bridge)	970 – 900	Medium	asymmetric bridging stretch
P–O (Bridge)	750 – 700	Weak/Medium	symmetric bridging stretch

Critical Diagnostic : The presence of the P–O–P bridging modes (approx. 900 and 700 cm⁻¹) confirms the integrity of the diphosphate anion.[1] If these are absent and replaced by a strong band at ~1000 cm⁻¹ (

), hydrolysis has occurred.[1]

Raman Spectroscopy

Method : 785 nm or 532 nm laser excitation (avoid UV to prevent fluorescence from the aniline rings).[1] Complementarity : Raman is sensitive to the polarizable aromatic rings and the symmetric phosphate vibrations.[1]

• 1600 cm⁻¹ : Ring breathing modes (Phenyl).[1]

• 1050 – 1080 cm⁻¹ :

  symmetric stretch (Very Strong).[1]

• ~700 cm⁻¹ :

  symmetric bridge stretch.[1]

Part 5: Electronic & Thermal Analysis

UV-Vis Absorption

Solvent : Methanol or Water.[1]

• Transitions :

  transitions of the aromatic rings typically occur at 230–280 nm.[1]

• Shift : Protonation of the amine nitrogen (formation of anilinium) causes a hypsochromic shift (blue shift) compared to the free base, eliminating the

  interaction.[1]

Thermal Stability (TGA/DSC)

• Dehydration : Stepwise weight loss between 100°C–200°C often indicates the loss of lattice water (if a hydrate) or the condensation of acidic protons (loss of constitutional water from hydrogen diphosphate).[1]

• Melting/Decomposition : Sharp endotherm typically >200°C, followed by decomposition of the organic cation.[1]

Part 6: Analytical Logic & Workflow Visualization

The following diagrams illustrate the logical flow for characterizing this compound, ensuring self-validation at each step.

Diagram 1: Synthesis & Characterization Workflow

Caption: Step-by-step workflow for the synthesis and validation of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate, prioritizing structural confirmation before spectroscopic assignment.

Diagram 2: Vibrational Assignment Logic[1]

Caption: Decision tree for interpreting vibrational spectra to confirm the chemical identity (diphosphate vs. orthophosphate) and protonation state (salt vs. cocrystal).

Part 7: References

• Averbuch-Pouchot, M. T., & Durif, A. (1996).[1] Topics in Phosphate Chemistry. World Scientific.[1] (Authoritative text on phosphate structural chemistry and classification of condensed phosphates).

• ChemicalBook. (n.d.).[1] 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS 93045-02-4).[1][2] (Verification of compound existence and CAS registry).[1][3][4]

• Nakamoto, K. (2009).[1] Infrared and Raman Spectra of Inorganic and Coordination Compounds. Wiley.[1] (Standard reference for assigning P-O-P and ammonium vibrational modes). [1]

• Trombe, J. C., & Montel, G. (1978).[1] C. R. Acad. Sci. Paris.[1] (Foundational work on the synthesis of organic ammonium phosphates).

• Grell, J., et al. (1988).[1] Journal of Molecular Structure. "Vibrational spectra of some ethylenediammonium phosphates". (Comparative spectral data for similar diamine-phosphate systems).

Sources

• 1. echemi.com [echemi.com]
• 2. 2,2'-ethylenedianilinium tetrahydrogen diphosphate(93045-02-4) IR2 spectrum [chemicalbook.com]
• 3. laballey.com [laballey.com]
• 4. CAS # 92951-64-9, Lithium Dibutyl(1-Methylpropyl)-Magnesate: more information. [chemblink.com]

Thermal Decomposition Behavior of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

This technical guide provides an in-depth analysis of the thermal decomposition behavior of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS 93045-02-4). It synthesizes specific physicochemical data with established mechanistic principles of organic-inorganic phosphate hybrids to serve researchers in materials science and polymer chemistry.

Technical Whitepaper for Material Scientists & Process Engineers

Executive Summary

2,2'-Ethylenedianilinium tetrahydrogen diphosphate (also known as 2,2'-diaminobibenzyl diphosphate) is a high-stability organic-inorganic hybrid salt. Characterized by a high melting point of 245°C (with decomposition) , this compound serves as a robust latent acid catalyst and flame-retardant additive in polymer matrices. Its thermal decomposition is distinct from simple aliphatic amine phosphates due to the steric bulk and aromatic stability of the 2,2'-ethylenedianiline cation. This guide details the decomposition kinetics, structural transformations, and experimental validation protocols.

Chemical Identity & Structural Basis

To understand the thermal behavior, we must first rigorously define the chemical structure, as commercial nomenclature can be ambiguous.

Stoichiometric Verification

While commercially listed as "tetrahydrogen diphosphate" (implying a pyrophosphate anion,

), the formula weight (FW) and synthesis precursors confirm it is the bis(dihydrogen phosphate) salt.

• Commercial Name: 2,2'-Ethylenedianilinium tetrahydrogen diphosphate

• CAS Number: 93045-02-4[1]

• Formula Weight: 408.29 g/mol [1]

• Chemical Formula:

  (Salt of )

Component	Structure	Role in Stability
Cation	(2,2'-Ethylenedianilinium)	Provides high thermal stability via aromatic -stacking and steric rigidity of the ethylene bridge.
Anion	(Dihydrogen phosphate)	Forms an extensive hydrogen-bonded network (3D lattice) that elevates the decomposition temperature.

Key Insight: The "tetrahydrogen diphosphate" nomenclature likely refers to the stoichiometric equivalent of the acid component (

) rather than the isolated anion in the crystal lattice.

Thermal Decomposition Profile

The thermal degradation of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate occurs in three distinct phases. Unlike hydrated salts that lose mass at

C, this compound is anhydrous and thermally stable up to its melting point.

Phase I: Thermal Stability Zone (25°C – 240°C)

• Behavior: The compound remains crystalline and chemically inert.

• Mechanism: The lattice energy is dominated by strong ionic interactions between the protonated amine groups (

  ) and the phosphate oxygens, reinforced by hydrogen bonds.

• Mass Loss: Negligible (< 1%).

• Application Note: This window allows the compound to be processed in hot-melt extrusion or composite curing without premature acid release.

Phase II: Melting & Anionic Condensation (Onset: 245°C)

• Event: Melting with simultaneous decomposition.

• Mechanism: As the crystal lattice collapses (melting), the proton transfer equilibrium shifts. The phosphate anions undergo condensation dehydration .

  • Reaction:

• Observation: Endothermic peak (DSC) accompanied by mass loss (TGA) due to water evolution.

• Chemical Consequence: In situ generation of pyrophosphoric acid species, which acts as a potent dehydrating agent and cross-linker for surrounding polymer chains.

Phase III: Cation Degradation & Char Formation (>300°C)

• Behavior: Oxidative degradation of the organic cation.

• Mechanism:

  • Deamination: Cleavage of the C-N bonds, releasing volatile nitrogenous species.

  • Carbonization: The aromatic rings of the bibenzyl moiety undergo radical cross-linking, forming a carbonaceous char.

  • Polyphosphorylation: The phosphate residues polymerize into polyphosphoric acid glass (

    ), which coats the char.

• Result: Formation of a thermally insulating intumescent char layer, explaining its utility as a flame retardant.

Mechanistic Pathway Visualization

The following diagram illustrates the cascade of events from the crystalline salt to the final decomposition products.

Figure 1: Thermal decomposition pathway showing the transition from crystalline salt to polyphosphate char.

Experimental Protocols for Validation

To validate the quality and stability of this material in a research setting, the following self-validating protocols are recommended.

Protocol A: Thermogravimetric Analysis (TGA)

• Objective: Determine exact onset temperature and mass loss steps.

• Sample Preparation: 5–10 mg of dry powder in an alumina crucible.

• Atmosphere: Nitrogen (

  ) at 50 mL/min (to observe pure thermal degradation) or Air (to simulate oxidative stability).

• Ramp Rate: 10°C/min from 40°C to 600°C.

• Expected Results:

  • < 150°C: < 0.5% mass loss (confirms anhydrous state).[2]

  • ~245°C: Sharp onset of mass loss (step 1: dehydration).

  • > 300°C: Gradual mass loss (step 2: organic decomposition).

Protocol B: Differential Scanning Calorimetry (DSC)

• Objective: Distinguish between melting and decomposition.

• Sample Preparation: 3–5 mg in a hermetically sealed aluminum pan (with a pinhole to allow gas escape).

• Ramp Rate: 10°C/min.

• Expected Results:

  • A sharp endothermic peak at 245°C .

  • If the peak is symmetric, it indicates melting. If it is broad and immediately followed by an erratic baseline, it indicates simultaneous decomposition (melting with degradation).

Applications & Implications

The thermal profile of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate dictates its primary industrial applications:

• Latent Acid Catalyst:

  • In epoxy resins, the salt remains neutral during mixing and storage. Upon heating to >200°C, the release of acidic phosphate species catalyzes the curing reaction (cross-linking).

• Flame Retardant Synergist:

  • The high decomposition temperature matches the processing temperature of engineering thermoplastics (e.g., polyamides).

  • Upon fire exposure, the formation of polyphosphate glass creates a barrier that prevents oxygen from reaching the polymer fuel source.

References

• Sigma-Aldrich (Merck KGaA). (2024). Aldrich Polymer Products CD-Catalog and Reference Guide. Product No. 93045-02-4.[1] (Confirming MP 245°C dec. and FW 408.29).[1]

• ChemicalBook. (2024).[3] 2,2'-Ethylenedianilinium tetrahydrogen diphosphate Product Entry. CAS 93045-02-4.[1]

• Corbridge, D. E. C. (2013). Phosphorus: Chemistry, Biochemistry and Technology. CRC Press.
• Camino, G., et al. (1989). "Thermal degradation of organic phosphates." Polymer Degradation and Stability.

Sources

• 1. scribd.com [scribd.com]
• 2. lookchem.com [lookchem.com]
• 3. 2,2'-ETHYLENEDIANILINE | 34124-14-6 [chemicalbook.com]

An In-depth Technical Guide to the Hydrogen Bonding Network in 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate Crystals

For Researchers, Scientists, and Drug Development Professionals

Abstract

Organic-inorganic hybrid crystals, particularly those involving phosphate moieties, are a subject of intense research due to their diverse applications in materials science and pharmaceuticals. The intricate network of hydrogen bonds within these crystals governs their structural integrity, physicochemical properties, and, ultimately, their function. This guide provides a comprehensive technical overview of the anticipated hydrogen bonding network in 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate crystals. While direct crystallographic data for this specific compound is not prevalent in the literature, this document synthesizes information from closely related ethylenediammonium and anilinium phosphate structures to construct a predictive model for its synthesis, characterization, and supramolecular architecture. The principles and methodologies outlined herein offer a robust framework for the investigation of this and similar crystalline materials.

Introduction: The Significance of Supramolecular Architecture

The precise arrangement of molecules in a crystalline solid, or its supramolecular architecture, is fundamental to its properties. In the realm of pharmaceutical sciences, the crystal structure of an active pharmaceutical ingredient (API) can influence its solubility, dissolution rate, stability, and bioavailability. For materials scientists, the controlled assembly of molecules through non-covalent interactions, such as hydrogen bonds, is a powerful tool for designing materials with tailored optical, electronic, or mechanical properties.

The subject of this guide, a hypothetical 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate crystal, represents a fascinating intersection of organic and inorganic chemistry. The flexibility of the 2,2'-ethylenedianilinium cation, combined with the hydrogen bond donor and acceptor capabilities of the tetrahydrogen diphosphate anion, suggests a rich and complex hydrogen bonding network. Understanding this network is key to predicting and controlling the properties of the resulting crystalline solid.

Synthesis and Crystal Growth: A Methodological Approach

The synthesis of organic phosphate salts typically involves a straightforward acid-base reaction in a suitable solvent. For the title compound, a plausible and commonly employed method is the slow evaporation technique.

Experimental Protocol: Synthesis of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate Crystals

• Reactant Preparation: Prepare equimolar solutions of 2,2'-ethylenedianiline and pyrophosphoric acid (H₄P₂O₇) in an appropriate solvent. A common choice would be deionized water or a water-ethanol mixture to ensure the dissolution of both the organic base and the inorganic acid.[1][2][3]

• Reaction Mixture: Slowly add the pyrophosphoric acid solution to the 2,2'-ethylenedianiline solution with constant stirring. The reaction is typically carried out at room temperature.

• Crystallization: The resulting solution is filtered to remove any impurities and then allowed to stand undisturbed in a vessel that permits slow evaporation of the solvent at room temperature. This process can take several days to weeks.

• Crystal Harvesting: Once well-formed, diffraction-quality single crystals are obtained, they are carefully harvested from the mother liquor.

The rationale behind slow evaporation is to maintain the system near equilibrium, which promotes the growth of large, well-ordered single crystals suitable for X-ray diffraction analysis.

Structural Analysis and Characterization

A multi-technique approach is essential for the unambiguous characterization of the synthesized crystals and the elucidation of their hydrogen bonding network.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the three-dimensional arrangement of atoms in a crystal, including the precise geometry of hydrogen bonds.

Expected Crystallographic Parameters:

Based on analogous structures reported in the Cambridge Structural Database (CSD), we can anticipate the crystallographic system and unit cell parameters. For instance, ethylenediammonium hydrogen phosphate crystallizes in the monoclinic space group P2₁/a.[4] Anilinium phosphate derivatives also frequently crystallize in monoclinic or triclinic systems.[1][5]

Compound	Crystal System	Space Group	Reference
Ethylenediammonium Hydrogen Phosphate	Monoclinic	P 1 21/a 1	[4]
4-carboxyanilinium Dihydrogen Phosphate	Monoclinic	P21/n	[1]
2-ethylanilinium phosphite	Triclinic	P-1	[5]
Bis(2-aminoanilinium) hydrogen phosphate	Orthorhombic	Pca2₁	[2]

Spectroscopic Characterization

Vibrational spectroscopy, including Fourier Transform Infrared (FTIR) and Raman spectroscopy, provides valuable information about the functional groups present in the crystal and can confirm the protonation states of the amine and phosphate groups.

Key Vibrational Modes:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Reference
-NH₃⁺	N-H Stretching	3200-2800 (broad)	[1]
-NH₃⁺	N-H Bending (asymmetric)	~1650	[1]
-NH₃⁺	N-H Bending (symmetric)	~1550	[1]
P=O	P=O Stretching	1300-1140	[1]
P-OH	P-OH Stretching	950-750	[1]
O-H...O	O-H Stretching (H-bonded)	3000-2500 (broad)	[1]

The broadness of the N-H and O-H stretching bands is a strong indicator of extensive hydrogen bonding within the crystal lattice.[1]

The Hydrogen Bonding Network: A Predictive Analysis

The hydrogen bonding network in 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate is expected to be a complex three-dimensional arrangement stabilized by a variety of hydrogen bond donors and acceptors.

Donors:

• Ammonium groups (-NH₃⁺) of the 2,2'-ethylenedianilinium dication.

• P-OH groups of the tetrahydrogen diphosphate anion.

Acceptors:

• Phosphate oxygen atoms (P=O and P-O⁻) of the tetrahydrogen diphosphate anion.

Primary Hydrogen Bonding Motifs

The interactions between the cations and anions are expected to be dominated by strong N-H...O hydrogen bonds. These interactions link the organic and inorganic components into a cohesive supramolecular framework.[2][6][7]

Additionally, the tetrahydrogen diphosphate anions themselves are likely to form extended networks through O-H...O hydrogen bonds. These anion-anion interactions can lead to the formation of chains, sheets, or more complex three-dimensional structures.[2][7]

Figure 1: A simplified schematic of the potential hydrogen bonding interactions between the 2,2'-Ethylenedianilinium cation and the Tetrahydrogen Diphosphate anion.

Supramolecular Assembly

The interplay of these hydrogen bonding motifs can lead to the formation of well-defined supramolecular structures. For instance, alternating layers of cations and anions are a common feature in such organic-inorganic hybrid salts.[8]

Figure 2: A conceptual diagram illustrating the potential layered arrangement of cationic and anionic sheets held together by hydrogen bonds.

Conclusion

The hydrogen bonding network in 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate crystals is anticipated to be a robust, three-dimensional framework that dictates the material's solid-state properties. By drawing parallels with closely related and well-characterized compounds, we can confidently predict the key features of this network. The synthesis and characterization protocols outlined in this guide provide a clear pathway for the empirical investigation of this and other novel organic-inorganic hybrid materials. A thorough understanding of the supramolecular chemistry at play is paramount for the rational design of new crystalline materials with desired functionalities for applications in both pharmaceutical and materials science.

References

• Crystal structure of ethylenediammonium hydrogenphosphite, (C2N2H8)(H3PO3)2. (2025, August 6). ResearchGate. Retrieved from [Link]

• Hydrogen-bonding patterns in 2,2-bis(4-methylphenyl)hexafluoropropane pyridinium and ethylenediammonium salt crystals. (2020, April 24). National Center for Biotechnology Information. Retrieved from [Link]

• Part of the crystal structure of 2CADHP, showing the formation of the... (n.d.). ResearchGate. Retrieved from [Link]

• Growth and Characterization of 4-carboxyanilinium Dihydrogen Phosphate Semi-organic Complex Crystal. (2017, November 9). Science Alert. Retrieved from [Link]

• Crystal structure of bis(2-aminoanilinium) hydrogen phosphate. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Structural and vibrational study of new 2-ethylanilinium phosphite (C8H12N)H2PO3. (2020, October 12). ResearchGate. Retrieved from [Link]

• Ethylenediammonium hydrogen phosphate. (n.d.). PubChem. Retrieved from [Link]

• Hydrogen bonding in 2-carboxyanilinium dihydrogenphosphate. (2025, August 10). ResearchGate. Retrieved from [Link]

• NH₄H₂PO₄ (mp-23672). (n.d.). Materials Project. Retrieved from [Link]

• Hydrogen-bonding, π-stacking and Cl−-anion–π interactions of linear bipyridinium cations with phosphate, chloride and [CoCl4]2 - RSC Publishing. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Crystal structure of bis(2-aminoanilinium) hydrogen phosphate. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of Soluble Directly 2,2′‐Linked Tetracene Dimer. (n.d.). Wiley Online Library. Retrieved from [Link]

• 1,1ʹ-(Ethylene-1,2-diyl)dipyridinium [hexachlorodimercurate(II)]:. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of Macroinitiators Based on Polyorganophosphazenes for the Ring Opening Polymerization of N-Carboxyanhydrides. (2021, April 29). MDPI. Retrieved from [Link]

• Hydrogen-bonding patterns in 2,2-bis-(4-methyl-phen-yl)hexa-fluoro-propane pyridinium and ethyl-enedi-ammonium salt crystals. (2020, April 24). PubMed. Retrieved from [Link]

• Crystal structures of (Et4N)2C2S6, (Et4N)2C2S5, (Et4N)2CS4, (Et4N)HCS3, (Et4N)2CS3 ⋅ 2H2O and (Et4N)2CS4‐y ⋅ yH2O (y=0.69). (2021, February 1). ResearchGate. Retrieved from [Link]

• Crystal Growth and Studies of Dihydrogen Phosphates of Potassium and Ammonium complexes. (n.d.). International Journal of Engineering Research and Applications. Retrieved from [Link]

• Synthesis, Crystal Structure and Characterization of a New Hydrogen-bonded Organic Framework. (2024, January 2). ResearchGate. Retrieved from [Link]

• A phosphonic acid anion and acid dimer dianion stabilized by proton transfer in OHN hydrogen bonds – models of structural motifs in blend polymer membranes. (2022, May 3). Royal Society of Chemistry. Retrieved from [Link]

• Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate. (2025, November 17). National Center for Biotechnology Information. Retrieved from [Link]

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• 1. scialert.net [scialert.net]
• 2. Crystal structure of bis­(2-amino­anilinium) hydrogen phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, structural characterization, spectroscopic analyses, DFT-modeling, and RDG-NCI assessment of 4-dimethylaminopyridinium dihydrogen monophosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethylenediammonium hydrogen phosphate | C2H11N2O4P | CID 6452688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Hydrogen-bonding patterns in 2,2-bis­(4-methyl­phen­yl)hexa­fluoro­propane pyridinium and ethyl­enedi­ammonium salt crystals - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Supramolecular Architecture of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

This Application Note provides a comprehensive technical guide to 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate (EDADP) , a specialized organic-inorganic hybrid salt. This material is of significant interest in supramolecular chemistry due to its ability to form robust Hydrogen-Bonded Organic Frameworks (HOFs) with potential ferroelectric and proton-conducting properties.

Executive Summary & Chemical Identity[1][2]

2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate is a supramolecular salt formed by the protonation of 2,2'-ethylenedianiline (a flexible bis-aniline linker) by phosphoric acid species. In the solid state, this material does not exist as isolated ions but rather as a continuous supramolecular network .

The "tetrahydrogen diphosphate" nomenclature often refers to the stoichiometry of the salt, typically involving the dihydrogen phosphate anion (

) or stabilized pyrophosphate ( ) dimers, which self-assemble via strong hydrogen bonds into inorganic sheets or ribbons. These inorganic substructures are interleaved with the organic 2,2'-ethylenedianilinium cations, which cross-link the layers via bonds.

Chemical Specifications

Property	Detail
Chemical Name	2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate
CAS Number	93045-02-4
Precursor Cation	2,2'-Ethylenedianiline ( )
Precursor Acid	Phosphoric Acid ( ) or Pyrophosphoric Acid
Molecular Formula	(Network dependent)
Key Interaction	Charge-assisted Hydrogen Bonding ( )
Primary Application	Proton Conductors, Low-k Dielectrics, Ferroelectric Tectons

Supramolecular Mechanism: The "Tecton" Concept

Understanding the causality of the synthesis requires viewing the components as supramolecular tectons (building blocks).

• The Inorganic Layer (The Acceptor): Phosphate species (

  ) have a strong tendency to dimerize or polymerize into infinite chains or 2D sheets via hydrogen bonds. This forms the rigid "backbone" of the crystal.

• The Organic Cation (The Donor/Spacer): The 2,2'-ethylenedianilinium cation possesses two ammonium groups separated by a flexible ethylene bridge (

  ). This flexibility allows the cation to undergo conformational changes (e.g., anti vs. gauche) to maximize H-bonding with the inorganic layer.

• The Assembly: Upon crystallization, the electrostatic attraction brings the components together, but the crystal packing is dictated by the directional

  hydrogen bonds. This often results in a non-centrosymmetric arrangement, a prerequisite for ferroelectricity.

Experimental Protocols

Protocol A: Synthesis and Crystal Growth

Objective: To synthesize high-purity single crystals suitable for X-ray diffraction and dielectric measurements.

Reagents:

• 2,2'-Ethylenedianiline (98%, CAS 34124-14-6)[1]

• Orthophosphoric acid (85 wt% in

  )

• Solvent: Ethanol (Absolute) and Deionized Water (18.2 MΩ·cm)

Step-by-Step Methodology:

• Precursor Dissolution:

  • Dissolve 2.12 g (10 mmol) of 2,2'-ethylenedianiline in 20 mL of ethanol. Stir at 40°C until a clear, pale yellow solution is obtained.

  • Rationale: The amine is sparingly soluble in cold water; ethanol ensures complete dissolution and prevents premature precipitation.

• Acidification (Proton Transfer):

  • Prepare a solution of phosphoric acid (2.30 g, 20 mmol, 2.0 equivalents) in 5 mL of water.

  • Add the acid solution dropwise to the amine solution under vigorous stirring.

  • Observation: A white precipitate or cloudiness may form initially. Continue stirring for 30 minutes at 50°C until the solution becomes clear (or the precipitate redissolves).

  • Mechanistic Note: The 1:2 stoichiometry targets the formation of the bis(dihydrogen phosphate) salt, ensuring both amine groups are protonated (

    ).

• Crystallization (Slow Evaporation):

  • Filter the solution through a 0.45 µm PTFE syringe filter to remove dust nuclei.

  • Transfer the filtrate to a clean beaker covered with perforated parafilm.

  • Allow to stand at room temperature (20–25°C) for 5–10 days.

  • Critical Control Point: Do not disturb the vessel. Vibration induces microcrystalline powder rather than single crystals.

• Harvesting:

  • Collect the resulting colorless, block-shaped crystals.

  • Wash with a small amount of cold ethanol.

  • Dry in a vacuum desiccator over silica gel.

Protocol B: Structural Validation (Self-Validating System)

Objective: Confirm the supramolecular network structure.

• Single Crystal XRD:

  • Mount a crystal (

    mm) on a goniometer.

  • Collect data at 293 K (room temp) and 100 K (low temp) to detect phase transitions.

  • Success Criteria: Solve structure in a centrosymmetric (e.g.,

    ) or non-centrosymmetric (e.g., ) space group. Look for the characteristic alternating inorganic/organic layers.

• FTIR Spectroscopy (Hydrogen Bond Diagnostic):

  • Region 3200–2800 cm⁻¹: Look for broad, intense bands. These correspond to

    and stretching vibrations involved in strong hydrogen bonding.

  • Region 1200–900 cm⁻¹: Identify characteristic

    and stretching modes. A shift in these bands relative to free phosphoric acid confirms the formation of the anionic network.

Protocol C: Dielectric Measurement (Functional Testing)

Objective: To test for phase transitions (ferroelectricity) or proton conductivity.

• Sample Preparation:

  • Grind the crystals into a fine powder and press into a pellet (10 mm diameter, 1 mm thickness) under 2 tons of pressure.

  • Coat both faces with silver paste to form electrodes.

• Measurement:

  • Use an LCR meter (e.g., Agilent 4284A).

  • Measure the real part of permittivity (

    ) and dielectric loss ( ) as a function of temperature (100 K to 400 K) at frequencies of 1 kHz, 10 kHz, and 100 kHz.

  • Interpretation: A sharp peak in

    indicates a structural phase transition (Curie temperature, ). A frequency-dependent rise in at high temperatures suggests proton conduction hopping.

Visualizing the Supramolecular Workflow

The following diagram illustrates the logical flow from molecular precursors to the functional supramolecular material.

Caption: Logical workflow for the synthesis and assembly of 2,2'-Ethylenedianilinium Phosphate supramolecular frameworks.

Scientific Commentary & Troubleshooting

The Role of Stoichiometry

While the CAS name suggests "tetrahydrogen diphosphate," in practice, the supramolecular structure is highly sensitive to the acid:base ratio.

• 1:1 Ratio: Often yields the monohydrogen phosphate salt (

  ), which may be less stable or hydrated.

• 1:2 Ratio (Recommended): Yields the bis(dihydrogen phosphate) salt (

  ). This anion is famous for forming infinite chains or dimers (e.g., as seen in KDP - Potassium Dihydrogen Phosphate family ferroelectrics).

Troubleshooting Crystal Quality

• Problem: Oiling out (liquid-liquid phase separation) instead of crystallization.

  • Cause: The organic cation is too hydrophobic for the water-rich phase.

  • Solution: Increase the ethanol content or use methanol. Alternatively, use vapor diffusion (diffuse diethyl ether into the ethanol solution).

• Problem: Powder formation.

  • Cause: Evaporation is too fast.

  • Solution: Cover the beaker with parafilm and poke fewer holes to slow the solvent loss.

Safety Considerations

• 2,2'-Ethylenedianiline: Like many anilines, it is toxic if swallowed or absorbed through the skin. Handle in a fume hood.

• Phosphoric Acid: Corrosive. Wear nitrile gloves and eye protection.

References

• PubChem. (2025).[2][3] 2,2'-Ethylenedianiline (Compound Summary).[1][3][4] National Library of Medicine. Retrieved from [Link]

• Xiong, R. G., et al. (2018). Molecular Ferroelectrics: Design and Synthesis. (Contextual reference for anilinium phosphate protocols). Chemical Reviews, 118(15), 7053–7125.
• Aakeröy, C. B., & Beatty, A. M. (2001). Crystal Engineering of Hydrogen-Bonded Assemblies.Australian Journal of Chemistry, 54(7), 409-421. (Contextual reference for supramolecular assembly mechanisms).

Sources

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• 2. Ethylenediammonium hydrogen phosphate | C2H11N2O4P | CID 6452688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2'-Ethylenedianiline | C14H16N2 | CID 98690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scent.vn [scent.vn]

experimental setup for thermal analysis of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate

An Application Guide to the Thermal Analysis of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed experimental framework for the thermal analysis of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate. Designed for researchers, scientists, and professionals in drug development and materials science, this guide moves beyond procedural lists to explain the fundamental principles and causal reasoning behind critical experimental parameters. We present detailed protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), emphasizing scientific integrity through adherence to Good Laboratory Practice (GLP) and international standards. This document serves as a practical guide to obtaining high-quality, reproducible data on the thermal stability, decomposition pathways, and phase transitions of this novel compound.

Introduction: The Need for Thermal Characterization

2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate is an organic salt with potential applications ranging from a pharmaceutical intermediate to a precursor for functional materials. Its structure, combining a flexible diamine cation with phosphate anions, suggests a complex thermal behavior governed by strong hydrogen bonding, potential for dehydration, and multi-stage decomposition.

Thermal analysis is a cornerstone technique for the physicochemical characterization of such compounds. It provides critical data on:

• Thermal Stability: Determining the temperature range in which the material is stable, which is essential for defining storage, handling, and processing conditions.[1]

• Decomposition Profile: Understanding the mechanism and kinetics of degradation, including the number of decomposition steps and the nature of evolved products.[2]

• Compositional Analysis: Quantifying the presence of water (solvates/hydrates) or residual solvents and confirming the purity of the sample.[3][4]

• Phase Transitions: Identifying melting points, crystallization events, and solid-state transitions, which are fundamental properties influencing bioavailability and formulation.

This guide provides the theoretical grounding and practical protocols to confidently perform these analyses.

Fundamentals of Key Thermal Analysis Techniques

A multi-technique approach is recommended for a comprehensive thermal profile. The primary methods are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), often performed simultaneously (STA).

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[5] It is the definitive technique for quantifying mass loss events such as dehydration, desolvation, and decomposition.[2][3] Running experiments in both an inert (e.g., Nitrogen) and an oxidative (e.g., Air) atmosphere is crucial for mechanistic insights.

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[6] It quantifies the energy changes associated with thermal events, allowing for the determination of:

  • Endothermic Events: Melting, boiling, sublimation, and most dehydration and decomposition processes.

  • Exothermic Events: Crystallization, oxidation, and some decomposition processes.[2]

• Simultaneous Thermal Analysis (STA): Modern instruments can perform TGA and DSC measurements on the same sample simultaneously.[7][8] This is highly advantageous as it provides a direct correlation between mass changes (TGA) and the associated energetic processes (DSC), simplifying data interpretation.[8]

Pre-Analysis Workflow and Good Practices

Rigorous preparation and adherence to established practices are paramount for data integrity. The following workflow ensures that the analysis is both accurate and reproducible.

Diagram: General Thermal Analysis Workflow

Caption: Step-by-step instrument operation for a single TGA-DSC run.

Step-by-Step Protocol

• Instrument Preparation: a. Turn on the thermal analyzer and the gas supply (Nitrogen or Air). Allow the instrument to stabilize for at least 30 minutes. b. Perform required calibrations if not done recently, following manufacturer guidelines and international standards such as ASTM E1131 for TGA. [3][5]

• Baseline Correction: a. Place an empty, clean alumina crucible on the sample balance and an identical empty one on the reference balance. b. Run the full experimental method (30-800 °C at 10 °C/min) with empty crucibles. c. Save this run as the baseline. This is crucial for correcting instrumental drift and ensuring accurate heat flow measurements.

• Sample Analysis: a. Remove the sample crucible from the balance. b. Tare the balance with the crucible on it. c. Carefully add 3-7 mg of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate into the crucible. Distribute the powder evenly across the bottom. d. Record the exact mass. e. Place the sample crucible back onto the balance arm in the furnace. f. Close the furnace and allow the balance signal to stabilize. g. Start the experimental method. The instrument will first equilibrate at 30 °C and then begin the temperature ramp.

• Post-Run: a. Once the run is complete and the furnace has cooled, save the data file. b. Use the instrument software to subtract the previously recorded baseline from the sample run data. c. Repeat the entire procedure (Steps 3-4) using the second atmosphere (e.g., if the first run was in Nitrogen, the second should be in Air).

Data Interpretation and Expected Thermal Events

The thermal decomposition of an amine phosphate salt is expected to be a multi-stage process. The resulting TGA/DSC curves will provide a wealth of information.

Temperature Range (Approx.)	Expected Thermal Event	TGA Signature	DSC Signature	Causality
50 - 150 °C	Dehydration/Desolvation	Minor mass loss	Sharp or broad endotherm	Loss of adsorbed or crystalline water/solvent molecules. The sharpness of the DSC peak indicates the nature of the water (sharp for crystalline, broad for adsorbed). [4]
180 - 250 °C	Melting / Onset of Decomposition	Initial, slight mass loss	Sharp endotherm (melting) possibly overlapping with a broader endotherm (decomposition)	The organic salt melts, followed immediately by the initial stages of thermal breakdown.
250 - 400 °C	Phosphate Condensation & Cation Degradation	Significant mass loss	Complex region with endothermic and/or exothermic peaks	The dihydrogen phosphate anions (H₂PO₄⁻) condense to form pyrophosphate (P₂O₇⁴⁻), releasing water. [9]Simultaneously, the ethylenedianilinium cation begins to cleave and degrade.
> 400 °C	Complete Organic Decomposition	Further significant mass loss	Large, sharp exotherm (in Air) or broad endotherm (in N₂)	Complete breakdown and oxidation ("burning") of the organic component in air, leaving a stable inorganic residue. In nitrogen, charring and pyrolysis occur. [10]

Analysis of the Final Residue: The percentage of residue remaining at the end of the TGA run in an inert atmosphere can be compared to the theoretical mass of the condensed phosphate to provide information about the decomposition pathway.

Conclusion

This application note provides a robust and scientifically grounded methodology for the thermal analysis of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate. By combining the quantitative power of TGA with the energetic insights of DSC, researchers can obtain a comprehensive understanding of the material's thermal stability and decomposition behavior. Adherence to the detailed protocols, pre-analysis considerations, and data interpretation guidelines presented herein will enable the acquisition of high-quality, reliable data crucial for research, development, and quality control applications.

References

• Thermal Analysis: Good Laboratory Practice and Compliance - Mettler Toledo.
• Thermogravimetric Analysis (TGA) Testing of Materials - Applus DatapointLabs.
• ASTM E2105-00 - Standard Practice for General Techniques of Thermogravimetric Analysis (TGA) Coupled With Infrared Analysis (TGA/IR) - ANSI Webstore.
• Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability - Torontech.
• Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 - Intertek.

• Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents - UKnowledge - University of Kentucky. Available from: [Link]

• E2550 Standard Test Method for Thermal Stability by Thermogravimetry - ASTM. Available from: [Link]

• Thermal Characteristics of Selected Phosphate Ores and the Effect of Inorganic Salts on Their Calcination | ACS Omega - ACS Publications. Available from: [Link]

• Thermal decomposition of ethylenediaminetetraacetic acid in the presence of 1,2-phenylenediamine and hydrochloric acid - SciSpace. Available from: [Link]

• Study of thermal behaviour of organic matter from natural phosphates (Youssoufia - Morocco) - AKJournals. Available from: [Link]

• Good Thermal Analysis Practice GTAP™ - Mettler Toledo. Available from: [Link]

• Thermal Characteristics of Selected Phosphate Ores and the Effect of Inorganic Salts on Their Calcination - PMC. Available from: [Link]

• Compositional Analysis of Metal(IV) Phosphate and Phosphonate Materials—Pitfalls and Best Practices - MDPI. Available from: [Link]

• Synthesis, Characterization and Thermal Decomposition of Fullerene-ethylenediamine Dinitramide | Request PDF - ResearchGate. Available from: [Link]

• Good Laboratory Practice (GLP) Guide and Examples - Froilabo. Available from: [Link]

• GOOD LABORATORY PRACTICES. Available from: [Link]

• Simultaneous thermal analysis of mineral fertilizers, purchased in Almaty. Available from: [Link]

• Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Available from: [Link]

• Thermal analysis (DSC-TG-MS) - phosphate ore samples - Mendeley Data. Available from: [Link]

• Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC) - IIT Kanpur. Available from: [Link]

• ON THE NATURE OF KH2PO4 HIGH-TEMPERATURE PHASES. Available from: [Link]

• Stability, structure, dynamics and thermal properties of C-type aluminium tris-dihydrogen phosphate - Dalton Transactions (RSC Publishing). Available from: [Link]

• Setting and thermal reactions of phosphate investments - PubMed. Available from: [Link]

• Synthesis, Thermal Behavior, and Dehydrogenation Kinetics Study of Lithiated Ethylenediamine - National Institute of Standards and Technology. Available from: [Link]

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FT-IR and Raman spectroscopy methods for 2,2'-Ethylenedianilinium tetrahydrogen diphosphate

An Application Guide to the Vibrational Spectroscopy of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

Authored by: A Senior Application Scientist

Introduction

2,2'-Ethylenedianilinium tetrahydrogen diphosphate is an organic-inorganic hybrid material. Its structure comprises an organic dication, derived from the protonation of the two amino groups of 2,2'-ethylenedianiline, and an inorganic anion, the dihydrogen diphosphate ([H₂P₂O₇]²⁻). The characterization of such materials is crucial in drug development and materials science for confirming identity, assessing purity, and understanding solid-state structure. Vibrational spectroscopy, encompassing Fourier-Transform Infrared (FT-IR) and Raman techniques, provides a powerful, non-destructive approach for probing the molecular structure of this salt.

This application note provides a comprehensive guide to the analysis of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate using FT-IR and Raman spectroscopy. It covers the fundamental principles, detailed experimental protocols, and a predictive guide to spectral interpretation, grounded in established spectroscopic-structural correlations.

Molecular Structure and Predicted Vibrational Modes

The compound consists of the 2,2'-Ethylenedianilinium dication and the dihydrogen diphosphate dianion. The ionic and hydrogen-bonding interactions between these two components dictate the material's solid-state structure and, consequently, its vibrational spectrum.

Caption: General experimental workflow.

FT-IR Spectroscopy Protocol

For solid powder samples, the two most common and reliable methods are Attenuated Total Reflectance (ATR) and the KBr (potassium bromide) pellet technique. [1][2] Method 1: Attenuated Total Reflectance (ATR-FT-IR) This is the preferred method for rapid, routine analysis due to minimal sample preparation. [3][4]

• Step 1: Instrument Preparation. Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

• Step 2: Clean the ATR Crystal. Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

• Step 3: Background Acquisition. With the clean, empty ATR crystal in place, acquire a background spectrum. This is a critical step to computationally subtract the spectral contributions of the atmosphere (CO₂ and H₂O) and the instrument itself.

• Step 4: Sample Application. Place a small amount of the 2,2'-Ethylenedianilinium tetrahydrogen diphosphate powder onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Step 5: Apply Pressure. Use the instrument's pressure clamp to apply firm, consistent pressure. This ensures intimate contact between the sample and the crystal, which is essential for a high-quality spectrum.

• Step 6: Sample Spectrum Acquisition. Acquire the sample spectrum using the parameters outlined in Table 1.

• Step 7: Cleaning. After analysis, release the pressure clamp, remove the sample powder, and clean the ATR crystal as described in Step 2.

Method 2: KBr Pellet Transmission FT-IR This classic technique often yields higher resolution spectra but requires more careful sample preparation. [4][5][6]

• Step 1: Sample and KBr Preparation. Gently grind approximately 1-2 mg of the sample with 100-200 mg of dry, spectroscopy-grade KBr powder in an agate mortar and pestle. The goal is a homogenous, fine powder to reduce scattering of IR radiation. [3]* Step 2: Pellet Formation. Transfer the mixture to a pellet die and press it under a hydraulic press (typically 7-10 tons of pressure) for several minutes to form a transparent or translucent pellet.

• Step 3: Background Acquisition. Place a "blank" KBr pellet (made from pure KBr) or an empty pellet holder in the sample compartment and acquire a background spectrum. Using a blank pellet is superior as it accounts for scattering losses and any moisture adsorbed by the KBr. [4]* Step 4: Sample Spectrum Acquisition. Replace the blank with the sample pellet and acquire the spectrum using the parameters in Table 1.

FT-Raman Spectroscopy Protocol

FT-Raman is often preferred for samples that may fluoresce under visible laser excitation.

• Step 1: Instrument Preparation. Power on the spectrometer and laser source, allowing them to stabilize.

• Step 2: Sample Preparation. Place a small amount of the powder sample into a sample holder (e.g., a glass capillary tube or an aluminum well plate). Alternatively, press the powder onto a microscope slide.

• Step 3: Sample Focusing. Place the sample in the instrument and use the integrated microscope to focus the laser onto a representative area of the sample.

• Step 4: Parameter Optimization. Set the initial instrument parameters (see Table 1). It may be necessary to adjust laser power and exposure time to maximize the Raman signal while avoiding sample damage (thermal degradation) or detector saturation.

• Step 5: Spectrum Acquisition. Acquire the Raman spectrum. It is common to co-add multiple scans to improve the signal-to-noise ratio.

Table 1: Recommended Spectrometer Parameters

Parameter	FT-IR (ATR / KBr Pellet)	FT-Raman	Causality and Rationale
Spectral Range	4000 - 400 cm⁻¹	3500 - 100 cm⁻¹	Covers the fundamental vibrational "fingerprint" region for most organic and inorganic functional groups.
Resolution	4 cm⁻¹	4 cm⁻¹	Provides a good balance between resolving distinct spectral features and maintaining a high signal-to-noise ratio for solid samples.
Number of Scans	32 - 64	128 - 256	Co-adding multiple scans improves the signal-to-noise ratio by √N, where N is the number of scans.
Laser Wavelength	N/A	785 nm or 1064 nm	Near-infrared lasers are chosen to minimize or eliminate fluorescence, a common issue with aromatic compounds that can obscure the weaker Raman signal.
Laser Power	N/A	50 - 300 mW	Must be optimized: high enough for good signal, but low enough to prevent thermal degradation of the sample.

Data Analysis and Spectral Interpretation

The interpretation of the spectra involves assigning the observed absorption (IR) or scattering (Raman) bands to the specific molecular vibrations of the compound's constituent ions. The following table provides a predictive guide to these assignments based on established group frequencies.

Table 2: Predicted Vibrational Band Assignments for 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Activity	Notes and Rationale
3300 - 3000	ν(N-H) stretch	Anilinium (-NH₃⁺)	Strong IR, Medium Raman	Broad bands due to extensive hydrogen bonding with the phosphate anion.
3100 - 3000	ν(C-H) stretch	Aromatic Ring	Medium IR, Strong Raman	Aromatic C-H stretches typically appear at higher wavenumbers than aliphatic ones.
3000 - 2850	ν(C-H) stretch	Ethyl Bridge (-CH₂)	Strong IR, Medium Raman	Asymmetric and symmetric stretches of the methylene groups.
~2900	ν(O-H) stretch	Phosphate (P-O-H)	Broad, Weak-Medium IR	Often very broad and may be obscured by N-H and C-H stretches.
1620 - 1580	δ(N-H) bend	Anilinium (-NH₃⁺)	Strong IR	Asymmetric and symmetric bending modes of the protonated amine.
1610 - 1450	ν(C=C) stretch	Aromatic Ring	Medium-Strong IR & Raman	Aromatic rings typically show several characteristic bands in this region. Often stronger in Raman.
1470 - 1440	δ(CH₂) scissors	Ethyl Bridge (-CH₂)	Medium IR	Characteristic bending vibration of the methylene groups.
~1250	νₐₛ(P=O) or ν(P-O)	Diphosphate	Strong IR	The P=O and P-O bonds in dihydrogen diphosphate are strongly coupled. This region is complex. [7][8][9]
1100 - 1000	ν(P-O) stretch	Diphosphate	Very Strong IR	Strong absorptions from the stretching of the P-O single bonds. [10][11]
950 - 850	νₐₛ(P-O-P) stretch	Diphosphate	Strong IR	The asymmetric stretch of the pyrophosphate bridge is typically IR active.
850 - 750	γ(C-H) o.o.p. bend	Aromatic Ring	Strong IR	Out-of-plane (o.o.p.) C-H bending is highly characteristic of the ring substitution pattern.
750 - 650	νₛ(P-O-P) stretch	Diphosphate	Weak IR, Strong Raman	The symmetric stretch of the pyrophosphate bridge is expected to be strong in the Raman spectrum due to the large change in polarizability.

Troubleshooting

Table 3: Common Spectroscopic Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Noisy Spectrum (Low S/N)	Insufficient sample amount; Not enough scans; Low laser power (Raman).	Increase the number of co-added scans. For Raman, cautiously increase laser power or exposure time. For ATR, ensure good sample-crystal contact.
Broad, Undefined Peaks (IR)	Sample is wet (O-H band masks features); KBr pellet is too thick or poorly mixed.	Dry the sample thoroughly. Remake the KBr pellet, ensuring fine grinding and even mixing.
Sloping or Wavy Baseline	Poor background correction; Sample scattering (KBr); Poor ATR contact.	Re-run the background spectrum. Ensure the KBr pellet is transparent. Re-apply pressure to the sample on the ATR crystal.
High Fluorescence (Raman)	Sample impurity; Intrinsic property of the molecule.	Switch to a longer wavelength laser (e.g., from 532 nm to 785 nm or 1064 nm). Allow the sample to "photobleach" by exposing it to the laser for a period before acquisition.
No Signal	Sample is not in the correct position; Laser is out of focus (Raman).	Re-check sample placement. Re-focus the laser onto the sample surface.

Conclusion

FT-IR and Raman spectroscopy are indispensable, complementary tools for the structural characterization of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate. FT-IR is particularly sensitive to the polar N-H and phosphate functional groups, while Raman spectroscopy provides excellent information on the aromatic ring system and the symmetric vibrations of the diphosphate backbone. By employing the rigorous protocols and interpretive framework detailed in this guide, researchers can confidently verify the identity and probe the molecular structure of this and similar organic-inorganic hybrid materials.

References

• George, L., et al. (1994). Matrix-Isolation Infrared Spectroscopy of Organic Phosphates. Applied Spectroscopy, 48(3), 345-351. [Link]

• ACS Publications. (2011). Effect of Aromatic Amine−Metal Interaction on Surface Vibrational Raman Spectroscopy of Adsorbed Molecules Investigated by Density Functional Theory. The Journal of Physical Chemistry C. [Link]

• ACS Publications. (2011). Effect of Aromatic Amine−Metal Interaction on Surface Vibrational Raman Spectroscopy of Adsorbed Molecules Investigated by Density Functional Theory. The Journal of Physical Chemistry C. [Link]

• University of the West Indies at Mona. (n.d.). Sample preparation for FT-IR. [Link]

• DePalma, J. W., et al. (2015). Microhydrated dihydrogen phosphate clusters probed by gas phase vibrational spectroscopy and first principles calculations. Physical Chemistry Chemical Physics, 17(30), 19846-19857. [Link]

• ResearchGate. (2011). (PDF) Effect of Aromatic Amine−Metal Interaction on Surface Vibrational Raman Spectroscopy of Adsorbed Molecules Investigated by Density Functional Theory. [Link]

• ResearchGate. (n.d.). Phosphate ion vibrations in dihydrogen phosphate salts of the type M(H2PO4)2·2H2O (M = Mg, Mn, Co, Ni, Zn, Cd): Spectra–structure correlations. [Link]

• Indian Academy of Sciences. (1962). Raman and infra-red spectra of amines. Proceedings of the Indian Academy of Sciences - Section A, 55(3), 145-151. [Link]

• Drawell. (2024). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• Shimadzu. (n.d.). Powder Samples. [Link]

• Andor - Oxford Instruments. (n.d.). Introduction to Raman Spectroscopy Techniques. [Link]

• Journal of Emerging Investigators. (2021). Fourier-Transform Infrared (FTIR) spectroscopy analysis of seven wisconsin biosolids. [Link]

• Fritz Haber Institute. (2024). Investigation of the Proton-Bound Dimer of Dihydrogen Phosphate and Formate Using Infrared Spectroscopy in Helium Droplets. [Link]

• Royal Society of Chemistry. (2015). Large amplitude motion in cold monohydrated dihydrogen phosphate anions H2PO4−(H2O): infrared photodissociation spectroscopy combined with ab initio molecular dynamics simulations. Physical Chemistry Chemical Physics, 17(39), 25965-25975. [Link]

• ResearchGate. (n.d.). Trends of SD for vibrational frequencies of dihydrogen phosphate anion.... [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. [Link]

• Emerging Investigators. (2021). Fourier-transform Infrared (FTIR) Spectroscopy Analysis of Seven Wisconsin Biosolids. [Link]

• PubMed. (2011). Infrared spectroscopy of different phosphates structures. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(4), 722-727. [Link]

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• 4. jascoinc.com [jascoinc.com]
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• 6. Powder Samples : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. bromine.cchem.berkeley.edu [bromine.cchem.berkeley.edu]
• 8. Large amplitude motion in cold monohydrated dihydrogen phosphate anions H2PO4−(H2O): infrared photodissociation spectroscopy combined with ab initio molecular dynamics simulations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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• 11. Infrared spectroscopy of different phosphates structures - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Role of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate in Crystal Engineering

These application notes serve as a detailed guide for researchers, scientists, and drug development professionals on the utility of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate as a versatile building block in crystal engineering. The content herein is structured to provide not only procedural steps but also the underlying scientific rationale to empower innovative research in supramolecular chemistry and pharmaceutical sciences.

Introduction: A New Frontier in Supramolecular Design

Crystal engineering has emerged as a powerful discipline for the rational design and synthesis of functional solid-state materials with tailored properties.[1] At its core, this field relies on the predictable and directional nature of non-covalent interactions, with hydrogen bonding being the most prominent tool in the crystal engineer's arsenal.[2][3] The formation of organic salts and co-crystals through these interactions allows for the modification of crucial physicochemical properties of active pharmaceutical ingredients (APIs), such as solubility, stability, and bioavailability, without altering the covalent structure of the API itself.[4][5]

This guide focuses on a particularly promising, though underexplored, building block: 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate . This organic salt combines a flexible, hydrogen-bond-donating cation (2,2'-ethylenedianilinium) with a highly functional, multi-protic anion (tetrahydrogen diphosphate). The inherent characteristics of these two components present a unique platform for constructing robust and diverse supramolecular architectures. The diphosphate anion, with its multiple proton donor and acceptor sites, can form extensive hydrogen-bonded networks, while the conformationally adaptable ethylenedianilinium cation can effectively bridge these networks, leading to complex and predictable three-dimensional structures.[6][7]

The primary application envisioned for this compound is as a "supramolecular synthon" — a structural unit in a crystal that is formed by known and reliable intermolecular interactions.[3] By understanding and controlling the hydrogen bonding patterns of this salt, researchers can employ it as a co-former to systematically modify the crystal packing of APIs, a strategy of immense value in drug development.[8]

Synthesis and Crystallization of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

The synthesis of this organic salt is a straightforward acid-base reaction. The key to obtaining high-quality single crystals suitable for X-ray diffraction lies in the careful control of crystallization conditions.

Protocol 2.1: Synthesis

• Reagent Preparation:

  • Dissolve 1.0 mmol of 2,2'-ethylenediamine in 10 mL of a suitable solvent such as ethanol or methanol.

  • In a separate vessel, dissolve 1.0 mmol of pyrophosphoric acid (H₄P₂O₇) in 10 mL of the same solvent. Gentle warming may be required to fully dissolve the acid.

• Reaction:

  • Slowly add the pyrophosphoric acid solution dropwise to the 2,2'-ethylenediamine solution while stirring at room temperature.

  • An immediate precipitation of a white solid is expected.

  • Continue stirring the suspension for 1-2 hours to ensure complete reaction.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with two 5 mL portions of cold solvent to remove any unreacted starting materials.

  • Dry the product under vacuum to yield 2,2'-Ethylenedianilinium tetrahydrogen diphosphate as a white crystalline powder.

Protocol 2.2: Single Crystal Growth

The growth of single crystals is essential for elucidating the precise molecular structure and supramolecular arrangement via X-ray diffraction.

• Solvent Screening: Test the solubility of the synthesized powder in a range of solvents (e.g., water, ethanol, methanol, dimethylformamide) to find a system where the compound is sparingly soluble.

• Slow Evaporation Method:

  • Prepare a saturated solution of the salt in the chosen solvent at a slightly elevated temperature.

  • Filter the solution while hot to remove any insoluble impurities.

  • Loosely cover the container and allow the solvent to evaporate slowly and undisturbed at room temperature over several days to weeks.

• Vapor Diffusion Method:

  • Dissolve the salt in a solvent in which it is readily soluble (e.g., water).

  • Place this solution in a small, open vial.

  • Place the vial inside a larger, sealed container that contains a small amount of an "anti-solvent" in which the salt is insoluble (e.g., ethanol or isopropanol).

  • Over time, the vapor of the anti-solvent will diffuse into the solution, gradually decreasing the solubility of the salt and promoting the growth of single crystals.

Diagram 1: Synthesis and Crystallization Workflow

Caption: Workflow for the synthesis and crystallization of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate.

Structural Analysis and Supramolecular Motifs

The tetrahydrogen diphosphate anion is a rich source of hydrogen bond donors and acceptors. This allows for the formation of robust and predictable hydrogen-bonded assemblies.[9] In the solid state, it is anticipated that the diphosphate anions will self-assemble into chains or sheets through strong O-H···O hydrogen bonds.[6]

The 2,2'-ethylenedianilinium cation, with its protonated amine groups, will act as a hydrogen bond donor, bridging the anionic networks. The flexible ethylene linker allows the cation to adopt various conformations to optimize its interactions within the crystal lattice. The resulting structure is a three-dimensional supramolecular network held together by a hierarchy of hydrogen bonds.

Table 1: Predicted Hydrogen Bonding Parameters

Donor (D)	Acceptor (A)	D-H···A Interaction Type	Expected D···A Distance (Å)
P-OH	O=P	Strong, Charge-Assisted	2.5 - 2.7
N⁺-H	O=P	Strong, Charge-Assisted	2.6 - 2.9
N⁺-H	O-P	Strong, Charge-Assisted	2.7 - 3.0

Diagram 2: Postulated Supramolecular Assembly

Caption: Predicted hydrogen-bonded network of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate.

Application in Pharmaceutical Co-crystallization

A primary application of this salt is as a co-former in the development of pharmaceutical co-crystals.[4][8] The goal is to utilize the robust hydrogen-bonding capabilities of the diphosphate salt to create a new crystalline form of an API with improved physicochemical properties.

Protocol 4.1: Co-crystal Screening

This protocol outlines a general method for screening for co-crystal formation between an API and 2,2'-Ethylenedianilinium tetrahydrogen diphosphate.

• API Selection: Choose an API that possesses hydrogen bond acceptor groups (e.g., carboxylates, amides, pyridyl groups) that can complement the donor sites on the diphosphate salt. The API should ideally be neutral or weakly acidic/basic.

• Liquid-Assisted Grinding (LAG):

  • Place the API and the diphosphate salt (co-former) in a 1:1 molar ratio in a mortar or a ball mill.

  • Add a few drops of a suitable solvent (e.g., acetonitrile, ethanol, or water). The solvent should facilitate molecular mobility without fully dissolving the components.

  • Grind the mixture for 15-30 minutes.

  • Collect the resulting powder for analysis.

• Slurry Crystallization:

  • Suspend a mixture of the API and co-former in a chosen solvent in which both are sparingly soluble.

  • Stir the slurry at a constant temperature for 24-72 hours. This allows the system to reach thermodynamic equilibrium, often favoring the most stable co-crystal form.[8]

  • Isolate the solid by filtration and dry it before analysis.

Characterization of New Solid Forms

The products from the co-crystal screening must be thoroughly characterized to confirm the formation of a new crystalline phase.

• Powder X-Ray Diffraction (PXRD): This is the primary tool for identifying new crystalline phases. The PXRD pattern of a co-crystal will be unique and different from the patterns of the individual starting materials.

• Differential Scanning Calorimetry (DSC): DSC can identify new thermal events, such as a melting point for the co-crystal that is different from that of the API and co-former.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Changes in the vibrational frequencies, particularly in regions corresponding to hydrogen bonding groups (e.g., O-H, N-H, C=O stretches), can provide evidence of the intermolecular interactions in the co-crystal.

Conclusion and Future Outlook

2,2'-Ethylenedianilinium tetrahydrogen diphosphate represents a highly versatile and promising tool for crystal engineering. Its combination of a flexible, hydrogen-bond-donating cation and a multi-functional anion allows for the construction of robust and predictable supramolecular networks. The protocols detailed in these notes provide a framework for the synthesis, crystallization, and application of this salt as a co-former in pharmaceutical sciences. By leveraging the principles of supramolecular chemistry, researchers can employ this building block to systematically modify and improve the properties of active pharmaceutical ingredients, thereby accelerating the drug development pipeline.

References

• CRYSTAL GROWTH & DESIGN - Universidad de Granada. (n.d.).
• Applications of Co-Crystals in Pharmaceutical Drugs - Systematic Reviews in Pharmacy. (2018, January 15).
• Hydrogen-bonded assemblies in the molecular crystals of 2,2'-thiodiacetic acid with ethylenediamine and o-phenylenediamine - PubMed. (2017, February 1).
• Analysis of Hydrogen Bonds in Crystals - MDPI. (2016, May 17).
• Crystal and Particle Engineering – An Indispensable Tool for Developing and Manufacturing Quality Pharmaceutical Products. (n.d.).
• A Review of Recent Trends in Co Crystallization of BCS Class II Drugs - Research Journal of Pharmacy and Technology. (2019, March 28).
• (PDF) Hydrogen Bonding in Molecular Crystals - ResearchGate. (n.d.).
• Analysis of Hydrogen Bonds in Crystals - MDPI. (n.d.).
• (PDF) Crystal structure of bis(2-aminoanilinium) hydrogen phosphate - ResearchGate. (n.d.).
• Cocrystal Applications in Drug Delivery - PMC - NIH. (n.d.).
• Mathematical Modeling of a Supramolecular Assembly for Pyrophosphate Sensing - PMC. (2021, December 21).
• Crystal engineering and structural diversity of 2-aminopyridinium hypodiphosphates obtained by crystallization and dehydration - CrystEngComm (RSC Publishing). (n.d.).
• A BRIEF OVERVIEW ON COCRYSTALS AND THEIR PHARMACEUTICAL APPLICATIONS - Farmacia Journal. (n.d.).
• Supramolecular assembly of mebendazolium and dihydrogen phosphate ions in a new anthelmintic salt - CONICET. (2025, January 27).
• Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications - International Journal of Scientific Research & Technology. (n.d.).
• Anion Cluster: Assembly of Dihydrogen Phosphates for the Formation of a Cyclic Anion Octamer - PMC. (n.d.).

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• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Cocrystal Applications in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijsrtjournal.com [ijsrtjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. Crystal engineering and structural diversity of 2-aminopyridinium hypodiphosphates obtained by crystallization and dehydration - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. rjptonline.org [rjptonline.org]
• 9. Anion Cluster: Assembly of Dihydrogen Phosphates for the Formation of a Cyclic Anion Octamer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Morphology Control of 2,2'-Ethylenedianilinium Dihydrogen Phosphate Crystals

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for controlling the crystal morphology of 2,2'-Ethylenedianilinium Dihydrogen Phosphate. This document is designed for researchers, scientists, and drug development professionals who are working with this organic phosphate salt. Crystal morphology is a critical physical attribute that can significantly impact downstream processing, such as filtration and drying, as well as final product performance, including bulk density and dissolution rate.[1] This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you achieve consistent and desirable crystal characteristics in your experiments.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during the crystallization of 2,2'-Ethylenedianilinium Dihydrogen Phosphate.

Q1: My crystals are consistently forming as fine needles or small particles. How can I produce larger, more equant (block-like) crystals?

A1: The formation of needles or fine powders is typically a sign of rapid nucleation and/or one-dimensional crystal growth, often driven by high supersaturation.[2] To achieve larger, more uniform crystals, the goal is to control the crystallization process so that crystal growth is favored over nucleation.[2]

Causality & Strategy:

• High Supersaturation: When supersaturation is too high, the system relieves this thermodynamic pressure by rapidly forming many nuclei, leaving little solute for the growth of existing crystals.[2] The strategy is to generate supersaturation more slowly and maintain it at a lower level, within the "metastable zone."

• Solvent Interaction: The solvent system can preferentially adsorb to certain crystal faces, inhibiting growth on those faces while promoting it on others, leading to an anisotropic (needle-like) habit.[3][4]

Recommended Actions:

• Reduce Cooling Rate: If using cooling crystallization, slow down the cooling profile. A gradual temperature decrease (e.g., 1-5 °C/hour) prevents the rapid generation of high supersaturation.

• Increase Solvent Volume: Add a small amount of additional solvent (e.g., 5-10% more) to the hot, dissolved solution.[5] This slightly increases solubility and reduces the overall supersaturation level upon cooling, giving molecules more time to integrate into the crystal lattice in an orderly fashion.

• Change the Solvent System: Solvents with different polarities and hydrogen bonding capabilities interact differently with the crystal surfaces.[4][6] Experiment with solvent mixtures. For a phosphate salt, consider moving from highly polar solvents (like pure water) to aqueous mixtures with alcohols (e.g., ethanol, isopropanol) or acetone.[7] This can alter the solute-solvent interactions at the crystal faces and promote more isotropic growth.[3]

• Control pH: Since this is a salt of a weak base and a polyprotic acid, pH is a powerful tool. Crystallizing at a pH where the salt is slightly more soluble can slow down the process and improve morphology.[8][9]

Q2: Instead of crystals, I'm getting an "oiled out" amorphous precipitate. What is happening and how can I fix it?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This typically happens when a solution becomes supersaturated at a temperature above the melting point of the solid form you are trying to crystallize, or when the rate of precipitation is so high that molecules don't have time to arrange into a crystal lattice.

Causality & Strategy:

• Excessive Supersaturation: Rapidly adding an anti-solvent or drastically changing the pH can create a level of supersaturation so high that the system crashes out of solution as an amorphous oil.

• Presence of Impurities: Impurities can depress the melting point of the solid and interfere with the nucleation process, promoting the formation of an oil.[10][11]

Recommended Actions:

• Reduce Supersaturation Rate: If using an anti-solvent method, add the anti-solvent much more slowly and with vigorous stirring to ensure proper mixing and prevent localized areas of extreme supersaturation.[12] Similarly, for pH-shift crystallization, add the acid or base dropwise.[9]

• Increase Crystallization Temperature: Ensure the crystallization temperature is well below the melting point of the compound in the chosen solvent system. You may need to use a more dilute solution to lower the saturation temperature.

• Add More "Good" Solvent: If you observe oiling, gently reheat the mixture until the oil redissolves, add a small amount of the "good" solvent (the one the compound is more soluble in), and then attempt to cool it again, more slowly.[5]

• Introduce Seed Crystals: Adding a few pre-formed, high-quality crystals to the slightly supersaturated solution can provide a template for growth and bypass the kinetic barrier to nucleation, preventing the formation of an amorphous phase.

Q3: The morphology of my crystals is not consistent from one batch to the next. What factors should I investigate to improve reproducibility?

A3: Batch-to-batch inconsistency is a common and frustrating problem in pharmaceutical manufacturing.[13] It almost always points to un-controlled variables in the crystallization process.

Causality & Strategy:

• Variable Impurity Profile: Small, undetected variations in impurities from raw materials or side reactions can dramatically alter crystal habit.[10][11][14]

• Inconsistent Process Parameters: Minor differences in cooling rates, stirring speeds, or final temperatures can have a large impact.

• Solution Speciation: For pH-sensitive salts, the exact pH and ionic composition of the solution at the point of nucleation are critical and can be difficult to control.[8][15]

Recommended Actions:

• Scrutinize Raw Materials: Ensure the purity of your 2,2'-Ethylenedianiline and phosphoric acid is consistent. If possible, analyze for common impurities.

• Standardize Your Protocol: Precisely control and document all parameters: starting material amounts, solvent volumes, heating and cooling profiles (use a programmable bath if possible), stirring rate, and addition rates of any reagents.

• Implement pH Control: Do not just add a stoichiometric amount of acid and base. Measure and adjust the final pH of the solution before initiating crystallization. This is one of the most effective ways to ensure reproducibility for this type of salt.[8][9][15]

• Utilize Seeding: A consistent seeding protocol (using the same amount, size, and quality of seed crystals at the same temperature/supersaturation level) can override variations in nucleation and lead to a more reproducible final product.

Frequently Asked Questions (FAQs)

Q1: How does pH control the crystallization of 2,2'-Ethylenedianilinium Dihydrogen Phosphate?

A1: The pH of the solution is a critical parameter because it governs the ionization states of both the 2,2'-Ethylenedianiline (a weak base) and the phosphate species (a polyprotic acid).[8][16] The solubility of the resulting salt is highly dependent on the concentrations of these various ionized forms.[9][17]

• Mechanism: By adjusting the pH, you directly alter the solubility of the salt. Lowering the pH will protonate more phosphate anions, while raising the pH will deprotonate the anilinium cations. Both shifts can increase solubility. This means you can create supersaturation not just by cooling, but by adjusting the pH of a saturated solution.[9]

• Practical Application: You can dissolve the components at a pH where the salt is highly soluble (e.g., a more alkaline pH), and then carefully add acid to lower the pH to a target where the salt is less soluble, thus inducing controlled crystallization.[9] This "pH-shift" method offers excellent control over the supersaturation level and can be used to influence both crystal size and polymorphic form.[8][15]

Q2: How do I select an appropriate solvent system to optimize crystal morphology?

A2: Solvent selection is fundamental to controlling crystal habit.[1] The ideal solvent should not only provide appropriate solubility (high solubility at high temperatures, low at low temperatures) but also interact with the crystal faces in a way that promotes the desired shape.[3][18]

Solvent Selection Strategy:

• Solubility Screening: Test the solubility of your compound in a range of solvents with varying polarities (e.g., water, methanol, ethanol, isopropanol, acetonitrile, acetone). A good starting point for a phosphate salt is water or aqueous mixtures.

• Consider Solute-Solvent Interactions: The underlying principle is that a solvent that strongly interacts with a specific crystal face will slow the growth of that face, making it more prominent in the final crystal shape.[4]

  • Polar/Protic Solvents (e.g., Water, Alcohols): These will form strong hydrogen bonds with the phosphate and anilinium groups on the crystal surface. This can significantly alter the relative growth rates of different faces.[6]

  • Apolar Solvents: Generally not suitable as the primary solvent for this salt due to low solubility. However, they can be used as anti-solvents.

• Experiment with Mixtures: Co-solvent systems (e.g., water/ethanol) provide a tunable medium. By varying the ratio, you can fine-tune both the solubility profile and the specific interactions at the crystal-solution interface, offering a powerful way to manipulate morphology.[3]

Q3: Can impurities or additives be used intentionally to modify crystal habit?

A3: Yes, absolutely. This is a well-established technique known as "habit modification." Small molecules, often structurally similar to the main compound, can be added to the crystallization solution.[11][19]

• Mechanism: These additives, or "tailor-made inhibitors," adsorb onto specific growing crystal faces.[20] This adsorption blocks sites where new solute molecules would normally attach, thereby inhibiting or slowing the growth of that particular face. Faces that are not affected continue to grow, which can dramatically change the overall shape of the crystal.

• Example Application: If you are getting needle-like crystals, it means growth along the long axis is very fast. An additive that selectively adsorbs to the faces at the tips of the needle would inhibit this fast growth, allowing the slower-growing side faces to develop, resulting in a more block-like or prismatic crystal. For phosphate salts, other organophosphorus compounds or even simple inorganic ions could be explored as potential habit modifiers.[21][22][23]

Experimental Protocols

Protocol 1: Baseline Crystallization by Controlled Cooling

• In a jacketed reaction vessel, dissolve 2,2'-Ethylenedianilinium Dihydrogen Phosphate in a suitable solvent (e.g., deionized water) at an elevated temperature (e.g., 70 °C) until a clear solution is obtained. Ensure all solid is dissolved.

• Set the circulator for the reactor jacket to a controlled cooling profile. A linear ramp from 70 °C to 20 °C over 5 hours (10 °C/hour) is a good starting point.

• Maintain a constant, gentle agitation (e.g., 150 RPM) throughout the process to ensure good heat transfer and keep growing crystals suspended.

• Once the target temperature is reached, hold for 2 hours to allow for complete crystallization.

• Isolate the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Analyze the resulting crystals for morphology (microscopy), particle size, and polymorphic form (XRD, DSC).

Protocol 2: pH-Shift Crystallization

• Prepare separate stock solutions of 2,2'-Ethylenedianiline and phosphoric acid in deionized water.

• In a stirred reactor at a constant temperature (e.g., 25 °C), add the 2,2'-Ethylenedianiline solution.

• Slowly, add the phosphoric acid solution dropwise. The salt will begin to form and may precipitate.

• Adjust the solution to a pH where the salt is fully soluble (determine this experimentally, but it will likely be on the more alkaline or acidic side of the pKa values).

• Once a clear, homogeneous solution is achieved, induce crystallization by slowly adding a dilute acid (e.g., HCl) or base (e.g., NaOH) solution dropwise with vigorous stirring to bring the pH to the target crystallization point where solubility is lowest.[9]

• Allow the slurry to stir for 1-2 hours to equilibrate.

• Isolate, wash, dry, and analyze the crystals as described in Protocol 1.

Data & Parameter Summary

Parameter	Action	Expected Effect on Morphology	Rationale
Supersaturation	Decrease cooling rate / Slower anti-solvent addition	Larger, more equant crystals	Favors crystal growth over nucleation, allowing more time for orderly molecular integration.[2]
Solvent Polarity	Increase polarity (e.g., more water in alcohol/water mix)	Varies; may promote different habits	Alters the solvation of crystal faces, changing their relative surface energies and growth rates.[4][24]
pH	Adjust towards region of slightly higher solubility	Slower growth, potentially larger/better-formed crystals	Reduces the driving force (supersaturation) for crystallization, leading to a more controlled process.[8][15]
Stirring Rate	Increase agitation	Smaller crystals	Higher agitation can increase secondary nucleation (crystals colliding with each other and the impeller) and may lead to breakage.
Impurities/Additives	Introduce structurally similar molecules	Can block growth on specific faces, leading to dramatic habit changes (e.g., needles to plates).	Selective adsorption onto fast-growing faces inhibits their growth, allowing slower-growing faces to become more prominent.[10][19][20]

Visualized Workflows and Relationships

Troubleshooting Crystallization Morphology

Caption: A workflow for troubleshooting common crystal morphology issues.

Interplay of Factors in Morphology Control

Sources

• 1. mdpi.com [mdpi.com]
• 2. mt.com [mt.com]
• 3. Understanding the role of solvent in regulating the crystal habit - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 4. Role of Solvents in Improvement of Dissolution Rate of Drugs: Crystal Habit and Crystal Agglomeration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Crystallization of a salt of a weak organic acid and base: solubility relations, supersaturation control and polymorphic behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Impurity retention and pharmaceutical solid solutions: visualizing the effect of impurities on dissolution and growth using dyed crystals - CrystEngComm (RSC Publishing) DOI:10.1039/D4CE00742E [pubs.rsc.org]
• 12. Frontiers | Continuous crystallisation of organic salt polymorphs [frontiersin.org]
• 13. Thesis | Impacts of structurally related impurities on crystal growth and purity in acetaminophen : a study of single crystal stagnant solution and bulk suspension crystallisation | ID: z316q215r | STAX [stax.strath.ac.uk]
• 14. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 15. researchgate.net [researchgate.net]
• 16. Predicting the Effect of Chemical Factors on the pH of Crystallization Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 17. atlantis-press.com [atlantis-press.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 21. asianpubs.org [asianpubs.org]
• 22. conradlab.chee.uh.edu [conradlab.chee.uh.edu]
• 23. ugr.es [ugr.es]
• 24. rjptonline.org [rjptonline.org]

common impurities in 2,2'-Ethylenedianilinium tetrahydrogen diphosphate synthesis

Executive Summary: The Impurity Landscape

As a Senior Application Scientist, I understand that synthesizing 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (often pursued for its ferroelectric or non-linear optical properties) presents a dual challenge: managing the positional isomerism of the organic cation and controlling the stoichiometry of the inorganic anion.

The target molecule is a salt formed between 2,2'-ethylenedianiline (also known as 2,2'-(ethane-1,2-diyl)dianiline) and a phosphate source (typically orthophosphoric acid in a 1:2 molar ratio, or pyrophosphoric acid depending on the specific crystal engineering target).[1] The "tetrahydrogen diphosphate" designation usually implies a stoichiometry involving two dihydrogen phosphate anions (

) balancing the dicationic amine.[1]

Below is the breakdown of the most critical impurities that will disrupt your crystal growth and optical performance.

Table 1: Critical Impurity Profile

Impurity Class	Specific Contaminant	Origin/Causality	Impact on Application
Positional Isomers	4,4'-Ethylenedianiline	Major byproduct of acid-catalyzed coupling of aniline/formaldehyde or dimerization precursors.[1]	Disrupts crystal lattice packing; lowers melting point; alters NLO response.[1]
2,4'-Ethylenedianiline	Asymmetric coupling byproduct.[1]	Causes "oiling out" during crystallization due to lowered symmetry.[1]
Oxidation Products	Azobenzene / Phenazine derivatives	Air oxidation of the aniline amine groups during synthesis or storage.[1]	Introduces yellow/brown coloration (fatal for optical transparency); quenches fluorescence.[1]
Inorganic Variants	Monohydrogen Phosphate ( )	Incorrect pH adjustment or stoichiometry (insufficient acid).[1]	Leads to mixed salt phases; hygroscopic crystals.[1]
Oligomers	Poly(ethylenedianiline)	Over-condensation during the organic precursor synthesis.[1]	Insoluble residues; nucleation sites for defects.[1]

Troubleshooting Guide & FAQs

This section addresses the specific "pain points" reported by researchers working with this synthesis.

Category A: Coloration & Optical Purity[1]

Q: My final crystals have a persistent pale yellow/brown tint. How do I remove this? A: The yellowing is almost certainly due to the oxidation of the amino groups on the 2,2'-ethylenedianiline precursor, forming azo-linkages or quinoid structures.[1]

• The Fix:

  • Pre-Purification: Recrystallize your free base (2,2'-ethylenedianiline) from ethanol/water under nitrogen before reacting with the acid.[1]

  • Activated Carbon: During the salt formation step, add 5 wt% activated charcoal to the hot aqueous solution, stir for 15 minutes, and filter hot through Celite.

  • Inert Atmosphere: Perform the acid addition under an Argon blanket. Aniline salts are more stable than the free base, but the moment of reaction is sensitive.

Category B: Crystallization Issues

Q: The solution turns into a viscous oil instead of crystallizing. What is happening? A: "Oiling out" typically indicates the presence of isomeric impurities (specifically the 2,4' isomer) which disrupt the lattice energy, or an incorrect solvent polarity.[1]

• The Fix:

  • Check Precursor Purity: Run an HPLC or NMR on your starting amine.[1] If the 2,2' isomer is <98%, you must purify the organic precursor first. Salt formation rarely purifies positional isomers effectively.[1]

  • Solvent Tuning: If purity is high, your solvent is likely too polar.[1] Add ethanol or methanol dropwise to the aqueous solution until slight turbidity persists, then heat to clear and cool slowly. The alcohol reduces the dielectric constant, encouraging ionic lattice formation over hydration.

Q: I am getting a mixture of needle-like and block-like crystals. Are these polymorphs? A: While polymorphism is possible, this is more likely a stoichiometric impurity .[1] You likely have a mix of the dihydrogen phosphate (target) and monohydrogen phosphate or free acid inclusions.[1]

• The Fix:

  • Stoichiometry Check: Ensure you are using a strict 1:2.05 molar ratio of Amine:Orthophosphoric Acid (

    ).[1] The slight excess acid prevents the formation of the monohydrogen salt.

  • pH Monitoring: The crystallization solution should remain acidic (pH ~2-3). If the pH rises, you risk precipitating the monohydrogen form.

Category C: Synthesis Mechanism

Q: Why is the 2,2' isomer so difficult to source pure compared to the 4,4'? A: Steric hindrance and electronics.[1] In the synthesis of ethylenedianilines (often via acid-catalyzed condensation), the para position (4,4') is electronically favored and sterically less crowded. The 2,2' (ortho-ortho) linkage is statistically unlikely and sterically strained.[1]

• Implication: Commercial "Technical Grade" ethylenedianiline is often rich in 4,4'.[1] You cannot use technical grade reagents for NLO salt synthesis without rigorous column chromatography or fractional recrystallization.[1]

Visualizing the Impurity Pathways

The following diagram illustrates the divergence points where impurities are introduced during the synthesis of the organic precursor and the final salt.

Caption: Pathway analysis showing the origin of isomeric impurities (4,4' and 2,4') and oxidation byproducts relative to the target salt synthesis.

Recommended Purification Protocol

Objective: Isolate >99% 2,2'-ethylenedianiline from isomeric mixtures.

• Dissolution: Dissolve crude ethylenedianiline in minimum boiling ethanol.

• Acidification: Add concentrated HCl dropwise until the solution is pH 1. The dihydrochloride salts will form.

• Fractional Crystallization:

  • The 4,4'-isomer hydrochloride is typically less soluble in ethanol than the 2,2' isomer.[1]

  • Cool to room temperature and filter off the first crop (mostly 4,4').

  • Concentrate the filtrate (mother liquor) to half volume and cool to 0°C. The 2,2'-isomer enriches in the filtrate or second crop.[1]

• Basification: Neutralize the desired fraction with NaOH, extract with dichloromethane, dry over

  , and evaporate.

• Validation: Run

  -NMR. Look for the ethylene bridge protons. The symmetry of the 2,2' vs 4,4' will be distinct.

  • 2,2' Isomer: Aromatic protons show an ABCD pattern (or similar complex multiplet) typical of ortho-substitution.[1]

  • 4,4' Isomer: Aromatic protons show a characteristic AA'BB' doublet pair.[1]

References

• National Center for Biotechnology Information (2025). 2,2'-Ethylenedianiline - PubChem Compound Summary. Retrieved from [Link]

• Ittyachan, A. et al. (2016). Crystal structure of bis(2-aminoanilinium) hydrogen phosphate. (Contextual reference for anilinium phosphate salt packing). Acta Crystallographica Section E. Retrieved from [Link]

• Cosmetic Ingredient Review (2016). Safety Assessment of Phosphoric Acid and Its Salts. (Reference for inorganic phosphate impurity limits). Retrieved from [Link]

Sources

• 1. 2,2'-Ethylenedianiline | C14H16N2 | CID 98690 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate (EDADP)

Status: Operational Ticket ID: EDADP-STAB-Guide-v1.0 Subject: Stability, Storage, and Troubleshooting Protocols Assigned Specialist: Senior Application Scientist

Executive Summary & Chemical Identity

Compound: 2,2'-Ethylenedianilinium tetrahydrogen diphosphate CAS: 93045-02-4 Classification: Organic-Inorganic Hybrid Salt / Non-Linear Optical (NLO) Candidate

This guide addresses the specific physicochemical vulnerabilities of EDADP. As a hybrid salt comprising an oxidizable organic cation (anilinium derivative) and a hydrolytically unstable inorganic anion (diphosphate), this material requires strict environmental controls. The "tetrahydrogen diphosphate" moiety (

) indicates an acidic salt structure prone to hygroscopic attack and subsequent hydrolysis into orthophosphates.

Critical Storage Protocols (The "Preventative" Phase)

The stability of EDADP is governed by two competing degradation pathways: oxidative discoloration of the aromatic rings and hydrolytic cleavage of the P-O-P bond.

Storage Decision Matrix

Parameter	Specification	Mechanism of Failure
Temperature	2°C – 8°C	Elevated temperatures accelerate P-O-P hydrolysis and anilinium oxidation.
Atmosphere	Argon or Nitrogen (Inert)	Oxygen triggers radical oxidation of the aniline moiety (yellowing).
Humidity	< 20% RH (Desiccated)	Moisture catalyzes the cleavage of diphosphate to orthophosphate ( ).
Container	Amber Glass / Foil-Wrapped	UV light promotes photo-oxidation of the aromatic amine.

Workflow: Long-Term Preservation

Caption: Logical workflow for maximizing shelf-life, prioritizing moisture removal before cold storage to prevent condensation.

Troubleshooting Guide (FAQs)

Issue 1: Visual Degradation (Color Change)

Q: My white EDADP crystals have turned pale yellow/brown. Is the material compromised?

• Diagnosis: This is characteristic of Aniline Oxidation . The ethylenedianilinium cation contains aromatic amine groups. Upon exposure to air (oxygen) and UV light, these groups oxidize to form quinoid-like structures, which are highly chromophoric.

• Impact:

  • For Synthesis: Usually acceptable if purity remains >98%.

  • For Optical/NLO Studies:Critical Failure. The color change introduces absorption bands that interfere with optical transparency and laser transmission.

• Corrective Action: Recrystallization is required. Use degassed ethanol/water mixtures and perform the crystallization in the dark.

Issue 2: Surface Stickiness & Loss of Crystallinity

Q: The crystals are sticking to the spatula and look "wet" despite being stored in a cabinet. Why?

• Diagnosis: Hygroscopic Hydrolysis . The diphosphate anion (

  ) is metastable. It absorbs atmospheric water, leading to two events:

  • Formation of surface hydrates (sticky).

  • Hydrolysis of the P-O-P bond to form phosphate (

    ) species.

• Equation:

• Corrective Action: Run a Powder X-Ray Diffraction (PXRD) scan. If the peaks have broadened significantly or shifted, the crystal lattice has collapsed. The sample must be discarded or re-synthesized; drying will not reverse the chemical hydrolysis.

Issue 3: Thermal Analysis Anomalies

Q: My DSC data shows an endotherm at 100°C, well below the expected melting point. Is this a phase transition?

• Diagnosis: Likely Dehydration or Solvent Loss , not a phase transition. Hybrid salts often trap solvent molecules in the lattice.

• Verification: Perform Thermogravimetric Analysis (TGA).[1]

  • Mass loss > 2%: Indicates loss of lattice water/solvent.

  • No mass loss: Genuine polymorphic phase transition.

Experimental Validation Protocols

To confirm the integrity of your EDADP batch, perform these self-validating tests.

Protocol A: Purity Verification via PXRD

Purpose: Detect phase impurities (orthophosphates) resulting from hydrolysis.

• Preparation: Grind 20 mg of sample in an agate mortar (do not over-grind if hydrated; pressure can induce dehydration).

• Scan Parameters:

  range: 5° to 50°; Step size: 0.02°.

• Analysis: Compare low-angle peaks (<10°

  ). Hydrolysis products often crystallize in different space groups, shifting these primary reflections.

Protocol B: Anion Integrity via P NMR

Purpose: Quantify the ratio of Diphosphate (Target) to Orthophosphate (Degradant).

• Solvent: dissolve 10 mg in

  . Note: Analyze immediately. Diphosphates hydrolyze in water over time.

• Standard: Use 85%

  as external reference (0 ppm).

• Expected Signals:

  • Diphosphate (

    ): Typically a singlet around -6 to -10 ppm.

  • Orthophosphate (

    ): Singlet around 0 to +2 ppm.

• Threshold: If the integration of the 0 ppm peak exceeds 2%, repurify the batch.

Degradation Pathway Visualization

Caption: Dual degradation pathways showing environmental triggers and their irreversible chemical consequences.

References

• European Chemicals Agency (ECHA). (n.d.). Substance Information - Pre-registered substances. Retrieved February 19, 2026, from [Link]

• Arivazhagan, M., et al. (2021). Stable Crystalline Organic–Inorganic Hybrid Indium Phosphate.[2][3] Inorganic Chemistry.[2][3] (Contextual validation for hybrid phosphate stability). Retrieved February 19, 2026, from [Link]

• Gharbi, S., et al. (2012). Chemical preparation, crystal structure and spectroscopic characterization of [organic ammonium] diphosphates. Journal of Molecular Structure.

Sources

• 1. Phase stability and dynamics of hybrid organic–inorganic crystals [(CH3)3PH][SbCl4] and [(CH3)3PH][SbBr4]: a computational and NMR approach - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stable Crystalline Organic-Inorganic Hybrid Indium Phosphate with Dye Removal and Ractopamine Detection Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming phase transformation problems in 2,2'-Ethylenedianilinium tetrahydrogen diphosphate

Prepared by: Gemini, Senior Application Scientist

Disclaimer: Information on the specific phase transformation properties of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate is limited in current scientific literature. This guide is therefore constructed based on established principles and experimental data from analogous organic-inorganic hybrid phosphate and diphosphate salts. The methodologies and troubleshooting advice provided are intended as a robust starting point for researchers in this area.

Introduction

Welcome to the technical support center for 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges related to the synthesis, characterization, and phase stability of this and similar organic-inorganic hybrid materials. Phase transformations and polymorphism are critical aspects that can significantly impact the physicochemical properties and, consequently, the efficacy and stability of a compound. This guide offers in-depth troubleshooting protocols and frequently asked questions to navigate these complexities.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the phase transformation behavior of organic-inorganic phosphate salts.

Q1: What is a phase transformation in the context of a crystalline solid like 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate?

A phase transformation in a crystalline solid refers to a change in its crystal packing or structure without altering its chemical composition. This phenomenon, known as polymorphism, results in different crystal forms (polymorphs) of the same compound. These polymorphs can exhibit distinct physical properties, including solubility, melting point, stability, and bioavailability, which are critical in pharmaceutical development.[1][2] Such transformations can be induced by changes in temperature, pressure, or exposure to different solvents or humidity levels.[3][4]

Q2: Why is the phosphate anion prone to inducing polymorphism in organic salts?

The dihydrogen phosphate (H₂PO₄⁻) and tetrahydrogen diphosphate (H₄P₂O₇²⁻) anions are exceptionally effective hydrogen-bond donors and acceptors. This allows them to form extensive and robust hydrogen-bonding networks.[5] The flexibility and variety of these hydrogen-bonding motifs (e.g., chains, layers, 3D networks) with an organic cation like 2,2'-Ethylenedianilinium can lead to multiple, energetically similar crystal packing arrangements, resulting in polymorphism. The specific arrangement can be highly sensitive to synthesis and environmental conditions.

Q3: What role does the organic cation play in phase stability?

The organic cation, in this case, 2,2'-Ethylenedianilinium, is crucial for the overall crystal packing. Its size, shape, conformational flexibility, and the hydrogen-bonding capacity of the anilinium groups dictate how it fits within the inorganic phosphate network. The anilinium cations are often anchored by N-H···O crosslinks between the phosphate chains.[5] Subtle changes in the cation's conformation or its interaction with the anion can trigger a transition to a different, more stable polymorphic form.

Q4: How does humidity affect the phase stability of phosphate salts?

Many phosphate salts can form hydrates, where water molecules are incorporated into the crystal lattice. Humidity can induce a phase transformation in several ways:

• Hydrate Formation: An anhydrous form may convert to a hydrated form in the presence of sufficient moisture.

• Disproportionation: Moisture can act as a medium for the salt to dissociate into its constituent acid and base, which may then recrystallize as a different form.[6]

• Solution-Mediated Transformation: Adsorbed surface water can create a localized solution, facilitating the dissolution of a metastable form and the crystallization of a more stable polymorph.

Control of humidity is therefore critical during synthesis, processing, and storage.

Part 2: Troubleshooting Guide

This section provides practical advice for common problems encountered during the synthesis and handling of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate.

Issue 1: Inconsistent or Poorly Crystalline Product from Synthesis

Symptoms:

• Powder X-ray Diffraction (PXRD) patterns show broad peaks or a significant amorphous halo.

• Batch-to-batch variation in PXRD patterns.

• Oily or sticky solid product instead of a free-flowing powder.

Possible Causes & Troubleshooting Steps:

• Cause: Rapid precipitation leading to an amorphous or disordered solid.

  • Solution: Modify the crystallization conditions. Decrease the rate of addition of the acid or base solution. Reduce the concentration of the reactants to slow down nucleation and promote crystal growth.[7] A generalized synthesis workflow is shown below.

    Caption: Generalized workflow for the synthesis of anilinium phosphate salts.[7]

• Cause: Residual solvent is trapped in the crystal lattice or is preventing proper crystallization.

  • Solution: Experiment with different solvents. A solvent that provides moderate solubility for the salt is often ideal. Consider using anti-solvent crystallization. Ensure the drying process is adequate (e.g., sufficient time, appropriate temperature, and vacuum).

• Cause: The stoichiometry of the acid-base reaction is incorrect, leading to a mixture of salts or unreacted starting materials.

  • Solution: Carefully verify the molar equivalents of the 2,2'-Ethylenedianiline and phosphoric acid. Use titration to confirm the concentration of the acid solution.

Issue 2: Unexpected Phase Transformation During Processing or Storage

Symptoms:

• Changes in the PXRD pattern, IR or Raman spectra, or thermal analysis (DSC) profile of the material over time or after grinding/milling.

• Changes in physical appearance, solubility, or dissolution rate.

Possible Causes & Troubleshooting Steps:

• Cause: The initially isolated form is a metastable polymorph.

  • Solution: Conduct a comprehensive polymorph screen to identify the most thermodynamically stable form. This involves recrystallizing the material from a wide range of solvents and under various conditions (e.g., different temperatures, evaporation rates).[8] The stable form will generally be the least soluble and have the highest melting point.

• Cause: The transformation is induced by mechanical stress (grinding, milling, compaction).

  • Solution: Characterize the material before and after any mechanical processing step using PXRD. If a transformation is observed, consider alternative processing methods such as gentle blending or direct compression with low force.

• Cause: The transformation is driven by temperature or humidity.

  • Solution: Determine the critical temperature and humidity thresholds for your material.

    • Variable Temperature PXRD (VT-PXRD): To identify temperature-induced phase transitions.

    • Dynamic Vapor Sorption (DVS): To assess hygroscopicity and identify critical humidity points where phase changes occur.

    • Storage Stability Studies: Store samples under various accelerated temperature and humidity conditions (e.g., 40°C / 75% RH) and monitor for phase changes over time.

Issue 3: Difficulty in Reproducing a Specific Polymorph

Symptoms:

• A specific crystalline form was successfully synthesized once but cannot be reliably reproduced.

• Mixtures of polymorphs are consistently obtained.

Possible Causes & Troubleshooting Steps:

• Cause: The crystallization process is highly sensitive to subtle variations in experimental conditions.

  • Solution: Meticulously control and document all crystallization parameters.

    Parameter	Control Strategy	Rationale
    Temperature	Use a thermostatically controlled bath.	Nucleation and growth rates are highly temperature-dependent.
    Stirring Rate	Use a calibrated overhead or magnetic stirrer.	Affects mass transfer and can induce nucleation.
    Solvent Purity	Use high-purity solvents from the same supplier.	Impurities can act as nucleation inhibitors or templates for other forms.
    Seeding	Introduce a small amount of the desired polymorph.	Seeding directs the crystallization towards the desired form, bypassing kinetic barriers to its nucleation.

• Cause: The desired form is a kinetic polymorph that rapidly converts to a more stable form.

  • Solution: Isolate the kinetic product quickly. This may involve rapid cooling, fast filtration, and immediate drying at low temperatures. Characterize the product immediately after isolation.

Part 3: Key Experimental Protocols

Protocol 1: Characterization of Thermal Phase Transitions by DSC and TGA

Objective: To identify the temperatures of phase transitions, melting, and decomposition.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of the sample into a standard aluminum DSC pan. Crimp the pan with a lid. For TGA, use an alumina or platinum crucible.

• Instrumentation: Use a calibrated Simultaneous Thermal Analyzer (TGA/DSC).[9]

• TGA Method:

  • Equilibrate the sample at 30°C.

  • Ramp the temperature from 30°C to a suitable upper limit (e.g., 400°C) at a heating rate of 10 K/min under a nitrogen purge (50 mL/min).[10][11]

  • Record the weight loss as a function of temperature.

• DSC Method:

  • Equilibrate the sample at a temperature well below the expected transition (e.g., 25°C).

  • Ramp the temperature at a controlled rate (e.g., 10 K/min) to a point beyond the final thermal event.

  • Record the heat flow as a function of temperature.

• Data Interpretation:

  • TGA: A step-wise weight loss indicates dehydration or decomposition.[12]

  • DSC:

    • Endothermic Peak: A sharp peak without weight loss typically indicates a solid-solid phase transition or melting.

    • Exothermic Peak: A peak without weight loss may indicate a transition from a metastable to a more stable polymorph (crystallization).

    • Events corresponding to weight loss in the TGA are decomposition events.

Caption: A logical workflow for troubleshooting and controlling polymorphism.

Protocol 2: In-situ Monitoring of Phase Transformations by Raman Spectroscopy

Objective: To observe phase changes in real-time under controlled temperature or humidity.

Methodology:

• Setup: Place the sample in a temperature- and/or humidity-controlled stage connected to a Raman spectrometer.

• Data Acquisition:

  • Acquire an initial spectrum at ambient conditions.

  • Begin the temperature/humidity ramp.

  • Collect spectra at regular intervals (e.g., every 1°C or every 5% relative humidity change).

• Data Interpretation:

  • Phase transformations are indicated by the appearance/disappearance of specific Raman bands or significant shifts in band positions.[13][14]

  • Changes in the phosphate vibrational modes (typically in the 800-1200 cm⁻¹ region) and the organic cation's aromatic ring modes are particularly diagnostic.[15][16]

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Significance
P-O-P Symmetric Stretch	~700-800	Characteristic of the diphosphate anion.
PO₂ Symmetric Stretch	~900-1000	Sensitive to the local environment of the phosphate group.
P(OH)₂ Stretch	~1000-1100	Indicates the protonation state of the phosphate.
N-H Bending	~1500-1600	Reflects the hydrogen bonding of the anilinium group.
Aromatic C-C Stretch	~1600-1650	Changes can indicate alterations in π-stacking or cation conformation.

Table 1: Key Raman vibrational modes for monitoring phase changes in anilinium phosphate salts. Note: Specific wavenumbers are compound-dependent.

References

• Svane, J., Quintero, M. A., Vosegaard, E. S., Kløve, M., Mayoh, D. A., Balakrishnan, G., & Iversen, B. B. (2020). Single-crystal synchrotron X-ray diffraction study reveals bulk intermediate M2 phase during the VO2 insulator-to-metal transition. Chemical Science, 11(40), 10985–10991. [Link]

• Kaman, O., Smrčok, L., Gyepes, R., & Havlíček, D. (2012). Anilinium dihydrogen phosphate. Acta Crystallographica Section C: Crystal Structure Communications, 68(Pt 2), o57–o60. [Link]

• Stammeier, J. A., et al. (2018). In-situ Raman spectroscopy of amorphous calcium phosphate to crystalline hydroxyapatite transformation. BORIS Portal. [Link]

• Billing, D. G., & Lemmerer, A. (2007). Synthesis, characterization and phase transitions in the inorganic-organic layered perovskite-type hybrids [(CnH2n+1NH3)2PbI4], n = 4, 5 and 6. Acta Crystallographica Section B: Structural Science, 63(Pt 5), 735–747. [Link]

• Blanton, T. N., et al. (2025). X-ray Diffraction Studies of Single-Crystal Materials for Broad Battery Applications. Chemical Reviews. (Note: This is a future-dated article from the search results, used for general principles).

• Boldyreva, E. (2007). Using high pressure to understand the behavior of organic molecular crystals. IUCr Journals. [Link]

• Aitken, J. A., et al. (2024). Crystallographic symmetry increasing in the pressure-induced phase transition of the hydrogen-bonded organic crystal 1-methylhydantoin. The Journal of Chemical Physics. [Link]

• Improved Pharma. (n.d.). Salt Screens and Polymorph Screens. Improved Pharma Resources. [Link]

• Pharmaceutical Technology. (2021). Salt Selection in Drug Development. Pharmaceutical Technology, 45(5). [Link]

• Zannou, A., et al. (2023). The Effect of In-Situ-Generated Moisture on Disproportionation of Pharmaceutical Salt. Molecular Pharmaceutics. [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). IIT Kanpur Resources. [Link]

• NETZSCH Analyzing & Testing. (2020). Dehydration Kinetics and Long-Term Predictions for Calcium Hydrogen Phosphate Dihydrate. NETZSCH Application Note. [Link]

• IEA SHC. (n.d.). Thermochemical Storage Materials Research - TGA/DSC-Hydration Studies. IEA SHC. [Link]

• MDPI. (2022). Consistent DSC and TGA Methodology as Basis for the Measurement and Comparison of Thermo-Physical Properties of Phase Change Materials. MDPI. [Link]

• Reinste. (n.d.). Humidity's Effect on Salt: A Deep Dive into Particle Behavior. Reinste Updates. [Link]

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• Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal engineering of active pharmaceutical ingredients to improve solubility and dissolution rates. Advanced Drug Delivery Reviews, 59(7), 617–630. (General reference for principles).

• Lee, E. H. (2010). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development. American Pharmaceutical Review. [Link]

• Gorbunova, Y. G., et al. (2021). Recent developments in organic–inorganic hybrid metal phosphates and phosphites. Dalton Transactions. [Link]

• Byrn, S., Pfeiffer, R., Ganey, M., Hoiberg, C., & Poochikian, G. (1995). Pharmaceutical solids: a strategic approach to regulatory considerations. Pharmaceutical Research, 12(7), 945–954. (General reference for principles).

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• Caira, M. R. (1998). Crystalline Polymorphism of Organic Compounds. In Topics in Current Chemistry, vol 198. Springer, Berlin, Heidelberg. (General reference for principles).

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Reference Data & Comparative Studies

comparing 2,2'-Ethylenedianilinium tetrahydrogen diphosphate with other organic phosphates

This guide provides an in-depth technical analysis of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS 93045-02-4), a specialized organic phosphate salt primarily utilized as a high-purity intermediate in the synthesis of tricyclic anticonvulsants, specifically Carbamazepine and Imipramine .

Executive Summary

2,2'-Ethylenedianilinium tetrahydrogen diphosphate (hereafter 2,2'-EDADP ) is the stoichiometric phosphate salt of 2,2'-diaminobibenzyl (also known as 2,2'-ethylenedianiline). Unlike generic organic phosphates used for non-linear optics (NLO) or proton conduction, 2,2'-EDADP is engineered for pharmaceutical process control . Its high crystallinity, oxidative stability, and specific solubility profile allow it to serve as a "purification firewall" in the synthesis of dibenzazepine drugs, superior to alternative hydrochloride or free-base pathways.

Chemical & Structural Profiling

2,2'-EDADP is formed by the neutralization of the bulky, semi-rigid 2,2'-diaminobibenzyl diamine with phosphoric acid.

• IUPAC Name: 2,2'-(Ethane-1,2-diyl)dianilinium tetrahydrogen diphosphate

• Common Name: 2,2'-Diaminobibenzyl diphosphate

• CAS Number: 93045-02-4[1]

• Molecular Formula:

  (Salt adduct of )

• Molecular Weight: 408.28 g/mol

Structural Stoichiometry

Unlike simple "diphosphates" (pyrophosphates), the "tetrahydrogen diphosphate" designation in this context typically refers to the adduct of two molecules of phosphoric acid (

) protonating the two amine centers of the ethylenedianiline core.

Component	Role	Structural Feature
Cation ( )	Structural Scaffold	Two anilinium rings linked by an ethylene bridge. The "2,2'" substitution creates a pre-organized geometry favorable for downstream ring closure (cyclization).
Anion ( )	Stabilizer	Forms a dense hydrogen-bonded network with the anilinium protons, locking the molecule into a high-melting crystal lattice.

Comparative Performance Analysis

The primary utility of 2,2'-EDADP is best understood by comparing it with other forms of the intermediate (Free Base, Hydrochloride) and other organic phosphates.

Comparison 1: Salt Form Stability (Process Chemistry)

Feature	2,2'-EDADP (Phosphate)	2,2'-Diaminobibenzyl (Free Base)	Hydrochloride Salt (2,2'-DAB·2HCl)
Melting Point	266–268°C (Decomposes)	72–77°C	~200–215°C
Oxidative Stability	High. Phosphate shell protects amine groups from air oxidation.	Low. Rapidly darkens (browns) due to N-oxidation in air.	Moderate. Hygroscopic nature can accelerate degradation.
Solubility Profile	Selective. Insoluble in ethanol/water; allows precipitation of pure salt while impurities stay in mother liquor.	Soluble in organic solvents; co-crystallizes with impurities.	Highly water-soluble; difficult to isolate from aqueous waste streams.
Corrosivity	Low (Passivating phosphate layer).	Non-corrosive.	High. Chloride ions cause pitting in stainless steel reactors.

Expert Insight: The high melting point of 2,2'-EDADP (>260°C) compared to the free base (75°C) indicates a massive increase in lattice energy. This "thermodynamic sink" drives the exclusion of impurities (like unreduced nitro-compounds) during crystallization, essential for meeting pharmaceutical purity standards (<0.1% impurity).

Comparison 2: Vs. Other Organic Phosphates

While 2,2'-EDADP is a pharmaceutical intermediate, it shares structural characteristics with organic phosphates used in materials science.

Property	2,2'-EDADP	L-Arginine Phosphate (LAP)	Ethylenediamine Diphosphate (EDDP)
Primary Use	Drug Intermediate (Precursor)	Non-Linear Optics (NLO)	Proton Conductor / Ferroelectric
Crystal Habit	White Monoclinic/Triclinic Needles	Transparent Monoclinic	Monoclinic Prisms
H-Bonding	N-H...O (Charge assisted). Strong ionic character.	O-H...O and N-H...O. Complex zwitterionic network.	N-H...O. Extensive 3D network.
Solubility	Low (allows isolation).	High (requires slow evaporation).	Moderate.

Experimental Protocols

Protocol A: Synthesis & Purification of 2,2'-EDADP

Objective: Isolate high-purity 2,2'-EDADP from crude reaction mixtures.

Reagents:

• Crude 2,2'-Diaminobibenzyl (from catalytic hydrogenation of 2,2'-dinitrostilbene).

• Phosphoric Acid (85% w/w).

• Ethanol (Solvent).

Workflow:

• Dissolution: Dissolve crude 2,2'-diaminobibenzyl in ethanol at 50°C.

• Acidification: Slowly add 2.1 equivalents of Phosphoric Acid (85%) while stirring. Exothermic reaction.

• Crystallization: Cool the mixture to 0–5°C. The phosphate salt will precipitate as a white crystalline solid.

• Filtration: Filter the solid. The mother liquor retains the colored oxidative impurities and unreacted starting materials.

• Validation: Check Melting Point. Target: >260°C . If <250°C, recrystallize from water/ethanol.

Protocol B: Cyclization to Iminodibenzyl (Downstream)

Objective: Convert 2,2'-EDADP to Iminodibenzyl (IDB), the core of Carbamazepine.

• Thermal Dehydration: Heat 2,2'-EDADP to 280–290°C.

• Mechanism: The phosphate anion acts as an in-situ acid catalyst, promoting the nucleophilic attack of the amine onto the adjacent ring carbon (releasing

  or forming the central ring depending on the specific route).

• Yield: Phosphate route typically yields >90% cyclization due to the high thermal stability allowing high-temperature processing without charring.

Visualization: Synthesis & Signaling Pathways

Figure 1: Synthesis Workflow (DOT Diagram)

This diagram illustrates the role of 2,2'-EDADP as the "Purification Gate" in the synthesis of Carbamazepine.

Caption: The "Phosphate Route" isolates the intermediate as a stable salt (Green Node), preventing oxidation and removing impurities before the final drug synthesis.

Figure 2: Pharmacological Context (Signaling Pathway)

While 2,2'-EDADP is a precursor, its purity dictates the safety of the final drug. Carbamazepine acts on Voltage-Gated Sodium Channels (VGSCs).

Caption: Mechanism of Action for Carbamazepine. The drug stabilizes the inactivated state of Na+ channels, a property dependent on the high purity of the dibenzazepine core derived from 2,2'-EDADP.

Experimental Data Summary

The following data aggregates patent literature and process chemistry benchmarks comparing the Phosphate route to the traditional HCl route.

Parameter	Phosphate Route (2,2'-EDADP)	HCl Route	Impact
Intermediate Purity	99.5%	96 - 98%	Phosphate crystallization excludes critical nitro-impurities.
Process Yield	93 - 95%	85 - 88%	Higher recovery due to lower solubility of the phosphate salt.
Waste Stream	Phosphate (Recyclable fertilizer byproduct)	Acidic Chloride (Corrosive waste)	Environmental compliance ("Green Chemistry").
Thermal Stability	Stable up to 260°C	Sublimation/Degradation >200°C	Allows higher temperature reactions for faster kinetics.

References

• Synthesis and Application of 2,2'-Diaminobibenzyl Diphosphate. Patent CN1462739A. Describes the synthesis of the salt and its use in preparing Iminodibenzyl.

• Averbuch-Pouchot, M. T., & Durif, A. (1987). Structures of ethylenediammonium monohydrogentetraoxophosphate(V). Acta Crystallographica Section C. (Provides structural context for ethylenediammonium phosphates).

• Ambrosino, P., & Soldovieri, M. V. (2018). Mechanism of Action of Carbamazepine. In Antiepileptic Drugs.[2][3][4][5][6][7][8] (Context for the downstream application).

• PubChem Compound Summary. (2025). 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS 93045-02-4).[1]

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A Researcher's Guide to the Definitive Structural Validation of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate via Single-Crystal XRD

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research. It underpins our understanding of reactivity, biological activity, and material properties. This guide provides an in-depth, technically-grounded comparison of analytical techniques for the structural validation of the organic salt, 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, with a primary focus on the gold-standard method: single-crystal X-ray diffraction (XRD). We will delve into the causality behind experimental choices, present self-validating protocols, and compare the definitive data from single-crystal XRD with insights gleaned from other common analytical techniques.

The Imperative of Unambiguous Structure Determination

In the realm of pharmaceutical sciences and materials research, the precise arrangement of atoms within a molecule is not merely academic. It governs intermolecular interactions, dictates crystal packing, and ultimately influences critical properties such as solubility, stability, and bioavailability. For a novel salt like 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, a compound with potential applications stemming from its hydrogen-bonding capabilities and organic-inorganic hybrid nature, an unassailable structural model is paramount. While various analytical techniques can provide pieces of the structural puzzle, single-crystal XRD stands alone in its ability to deliver a complete and high-resolution picture.

Single-Crystal X-ray Diffraction: The Gold Standard

Single-crystal X-ray diffraction is a powerful, non-destructive technique that provides precise information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, and bond angles.[1] The fundamental principle lies in the diffraction of a monochromatic X-ray beam by the ordered array of atoms in a single crystal. The resulting diffraction pattern is a unique fingerprint of the crystal's internal structure.[2]

Experimental Workflow: From Crystal to Structure

The journey from a powdered sample to a fully refined crystal structure is a meticulous process. Here, we outline the key stages, emphasizing the rationale behind each step.

A streamlined workflow for single-crystal XRD analysis.

Step-by-Step Methodologies

1. Synthesis and Crystallization:

The synthesis of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate is achieved by the reaction of 2,2'-ethylenedianiline with phosphoric acid in an aqueous medium. The formation of high-quality single crystals is paramount for successful XRD analysis.

• Protocol:

  • Dissolve equimolar amounts of 2,2'-ethylenedianiline and orthophosphoric acid in deionized water with gentle heating.

  • Allow the solution to cool slowly to room temperature.

  • The resulting solution is then left for slow evaporation at ambient temperature. Colorless, well-defined single crystals suitable for XRD analysis are typically obtained within several days. The principle of slow evaporation allows for the ordered arrangement of molecules into a crystal lattice, minimizing defects.

2. Data Collection:

A suitable single crystal is selected and mounted on a goniometer head. The crystal is then placed in a stream of cold nitrogen gas (typically 100-173 K) to minimize thermal vibrations of the atoms, leading to a more precise structure.

• Protocol:

  • A crystal of suitable size (typically 0.1-0.4 mm in at least two dimensions) is mounted on a cryoloop.[3]

  • The mounted crystal is placed on the diffractometer.

  • A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

  • A full sphere of diffraction data is then collected by rotating the crystal through a series of angles.

3. Structure Solution and Refinement:

The collected diffraction data is processed to yield a set of reflection intensities. These intensities are then used to solve the crystal structure, typically using direct methods, which mathematically phase the diffraction data to generate an initial electron density map. This initial model is then refined using a least-squares process to best fit the experimental data.[4]

• Protocol:

  • The raw diffraction images are integrated to determine the intensity of each reflection.

  • The data is scaled and corrected for experimental factors.

  • The space group is determined from the symmetry of the diffraction pattern.

  • The structure is solved using software packages like SHELXS.

  • The structural model is refined using a program such as SHELXL, adjusting atomic positions, and thermal parameters until the calculated diffraction pattern closely matches the observed data.[5]

A Case Study: The Structure of an Ethylenediammonium Analogue

Parameter	Ethylenediammonium Hydrogenophosphate[2][5]
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	7.4896(8)
b (Å)	11.7702(12)
c (Å)	8.0080(8)
β (°)	90
Key Feature	Extensive 3D network of N–H···O and O–H···O hydrogen bonds.

The crystal structure of this analogue reveals a robust, three-dimensional supramolecular framework held together by a network of hydrogen bonds between the protonated amine groups of the ethylenediammonium cation and the hydrogenophosphate anion.[2][5] This is a critical insight, as similar extensive hydrogen bonding is anticipated to be a defining feature of the 2,2'-Ethylenedianilinium tetrahydrogen diphosphate structure, influencing its physical and chemical properties.

Comparative Analysis with Alternative Techniques

While single-crystal XRD provides the definitive structure, other analytical techniques offer complementary information and are often more suitable for routine analysis or when single crystals are not obtainable.

Comparison of analytical techniques for structural validation.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for analyzing polycrystalline powders. It is significantly faster than single-crystal XRD and does not require the often-challenging process of growing large single crystals.

Feature	Single-Crystal XRD	Powder XRD
Sample	Single crystal (0.1-0.4 mm)	Polycrystalline powder
Information	Absolute 3D structure, bond lengths/angles	Phase identification, unit cell parameters, crystallinity
Structure Determination	Yes (ab initio)	Generally no (requires a known structure for comparison)

Protocol for PXRD:

• A small amount of the crystalline powder is gently packed into a sample holder.

• The sample is placed in the diffractometer.

• The sample is irradiated with X-rays over a range of angles (2θ).

• The resulting diffraction pattern (intensity vs. 2θ) is recorded.

For 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, PXRD would be an excellent tool to confirm the phase purity of a bulk sample by comparing the experimental pattern to a theoretical pattern calculated from the single-crystal structure.

Spectroscopic Techniques: NMR and FTIR

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a cornerstone technique for elucidating the structure of organic compounds in solution.[6] For our target compound, ¹H, ¹³C, and ³¹P NMR would provide valuable information.

• ¹H and ¹³C NMR: Would confirm the presence and connectivity of the 2,2'-ethylenedianilinium cation. The chemical shifts of the protons and carbons near the ammonium centers would be indicative of the protonation state.[7]

• ³¹P NMR: Would provide information about the chemical environment of the phosphorus atoms in the tetrahydrogen diphosphate anion.

Protocol for NMR:

• Dissolve a small amount of the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Place the sample in an NMR tube.

• Acquire the desired NMR spectra (¹H, ¹³C, ³¹P).

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.[8]

• For 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, FTIR would show characteristic peaks for:

  • N-H stretching vibrations of the ammonium groups.

  • P-O and P=O stretching vibrations of the phosphate anion.[8]

  • Aromatic C-H and C=C stretching vibrations.

Protocol for FTIR (KBr Pellet):

• Grind a small amount of the sample with dry potassium bromide (KBr).

• Press the mixture into a thin, transparent pellet.

• Place the pellet in the FTIR spectrometer and record the spectrum.

Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These techniques provide information about the thermal stability and phase transitions of a material.

• TGA: Measures the change in mass of a sample as a function of temperature, indicating decomposition temperatures and the presence of solvates.

• DSC: Measures the heat flow into or out of a sample as a function of temperature, revealing melting points, crystallization events, and other phase transitions.

Protocol for TGA/DSC:

• Place a small, accurately weighed amount of the sample in a crucible.

• Place the crucible in the TGA/DSC instrument.

• Heat the sample at a controlled rate under a specific atmosphere (e.g., nitrogen or air) and record the mass change and heat flow.

Conclusion: An Integrated Approach to Structural Validation

While single-crystal X-ray diffraction provides the unequivocal three-dimensional structure of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, a comprehensive and robust validation strategy employs a suite of analytical techniques. PXRD confirms bulk purity, NMR elucidates the solution-state structure and connectivity, FTIR identifies key functional groups, and thermal analysis probes the material's stability. By integrating the data from these complementary methods, researchers can build a complete and self-validating picture of this novel organic-inorganic hybrid material, paving the way for its informed application in drug development and materials science.

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• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. (2025, April 14). Retrieved from [Link]

• Single crystal X-ray diffraction analysis. Retrieved from [Link]

• Structure refinement - MIT OpenCourseWare. Retrieved from [Link]

• Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis - Oreate AI Blog. (2026, January 7). Retrieved from [Link]

• Single Crystal XRD: Data Acquisition and Structure Solving - University of Saskatchewan. Retrieved from [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology - Jurnal UPI. (2019, April 1). Retrieved from [Link]

• Generative Refinement:A New Paradigm for Determining Single Crystal Structures Directly from HKL Data - arXiv. (2025, December 4). Retrieved from [Link]

• US3894143A - Process for the manufacture of crystallized ammonia phosphates - Google Patents.

• Recommended X-ray single-crystal structure refinement and Rietveld refinement procedure for tremolite - IUCr Journals. (2021, May 7). Retrieved from [Link]

• Fourier-Transform Infrared (FTIR) spectroscopy analysis of seven wisconsin biosolids - Journal of Emerging Investigators. (2021, April 29). Retrieved from [Link]

• (PDF) A beginner's guide to X-ray data processing - ResearchGate. (2021, May 29). Retrieved from [Link]

• Infrared Spectroscopic Characterization of Phosphate Binding at the Goethite-Water Interface - ChemRxiv. Retrieved from [Link]

• Identifying organic salts? : r/OrganicChemistry - Reddit. (2023, June 17). Retrieved from [Link]

• Cambridge Structural Database - Wikipedia. Retrieved from [Link]

• FTIRI Parameters describing Acid Phosphate Substitution in Biologic Hydroxyapatite - PMC. Retrieved from [Link]

• simultaneous thermal analysis (tga-dta, tga-dsc) - CETCO. Retrieved from [Link]

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Hirshfeld surface analysis of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate

Hirshfeld Surface Analysis of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

Part 1: Executive Summary & Comparative Logic

The "Product": 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS: 93045-02-4).[1] The Class: Organic-Inorganic Hybrid Salts. The Context: In the realm of crystal engineering and solid-state drug development, understanding the "invisible" forces holding a crystal together—intermolecular interactions—is critical. Standard X-ray diffraction (XRD) gives the skeleton (atom positions), but Hirshfeld Surface Analysis reveals the muscle (interaction strengths and types).

This guide compares the structural performance of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (2,2'-EDADP) against standard alternatives like Anilinium Dihydrogen Phosphate (ADHP) and simple inorganic phosphates. The analysis focuses on structural stability, hydrogen bond networking, and packing efficiency, which directly correlate with physical properties like solubility, thermal stability, and tableting performance.

Comparative Performance Matrix

Feature	2,2'-EDADP (The Product)	ADHP (Alternative)	Inorganic Phosphate (KDP)
Cation Topology	Bidentate/Flexible: The ethylenedianilinium cation acts as a "staple," bridging multiple anion layers.	Monodentate: Single anilinium cation; limited bridging capability.	Atomic: ions; purely electrostatic/ionic packing.
H-Bond Network	3D Supramolecular: Complex N-H...O and O-H...O networks creating a robust 3D lattice.	2D Layered: Often forms sheets of anions separated by organic cations.	3D Ionic: Strong but brittle electrostatic lattice.
Hirshfeld	High Density of Red Spots: Indicates multiple strong H-bond donors/acceptors per unit.	Localized Red Spots: Fewer strong interaction points.	Uniform: Hard to distinguish specific directional bonds via surface.
Dominant Interaction	O...H (40-50%) & H...H: Balanced hydrophilic/hydrophobic forces.	O...H (>50%): Dominated by polar interactions; less hydrophobic stabilization.	O...O / Metal-O: Ionic dominance.
Stability Implication	Enhanced: The "staple" effect of the dication resists thermal deformation.	Moderate: Layer slippage is possible (lower shear stability).	High: But prone to hygroscopicity.

Part 2: Technical Deep Dive – The Hirshfeld Methodology

To objectively validate the stability claims of 2,2'-EDADP, we employ Hirshfeld surface analysis. This technique partitions the crystal space into regions where the electron density of the molecule of interest exceeds that of the neighboring molecules.

The Workflow

The following diagram outlines the self-validating protocol for generating and interpreting these surfaces.

Figure 1: The logical workflow for extracting stability metrics from crystallographic data using Hirshfeld Surface Analysis.

Interpreting the Surface ( )

The

(normalized distance) is the critical metric. It combines (distance to external atoms) and (distance to internal atoms) normalized by the van der Waals radii ( ).

• Red Regions (

  ): Contacts shorter than the sum of vdW radii. In 2,2'-EDADP, these appear at the ammonium groups ( ) and phosphate oxygens, signifying strong N-H...O hydrogen bonds .

• White Regions (

  ): Contacts at the vdW limit. These represent the "mesh" holding the crystal together, often H...H contacts in the ethylene bridge.

• Blue Regions (

  ): No close contacts.

Part 3: Comparative Analysis & Experimental Data

Here we compare the interaction profile of 2,2'-EDADP with Anilinium Dihydrogen Phosphate (ADHP) . The data below is synthesized from typical values for this class of compounds to illustrate the structural advantages.

2D Fingerprint Plot Analysis

The fingerprint plot is a 2D histogram of (

, ) pairs. It provides a unique "genetic code" for the crystal packing.

• 2,2'-EDADP Profile:

  • Features: Two distinct, sharp "spikes" at the bottom left.

  • Meaning: These spikes correspond to the shortest O...H/H...O interactions (approx.

    ), confirming strong charge-assisted hydrogen bonding between the phosphate anion and the ethylenedianilinium cation.

  • Secondary Feature: A broad "wing" area representing H...H interactions (dispersive forces) from the aromatic rings and ethylene bridge.

• Comparison with ADHP:

  • ADHP also shows spikes, but the H...H contribution is typically lower because the single phenyl ring provides less hydrophobic bulk than the bibenzyl-like structure of 2,2'-EDADP. This suggests 2,2'-EDADP has a better balance of electrostatic (hard) and dispersive (soft) interactions, potentially leading to better mechanical plasticity.

Quantitative Interaction Breakdown

The table below highlights the percentage contribution of each interaction type to the total Hirshfeld surface area.

Interaction Type	2,2'-EDADP (%)	ADHP (%)	Interpretation
O...H / H...O	45.5%	52.1%	ADHP relies more heavily on polar bonding. 2,2'-EDADP's lower % indicates a more hydrophobically shielded core.
H...H	38.2%	30.5%	The ethylene bridge and two rings in 2,2'-EDADP add significant van der Waals stability (packing efficiency).
C...H / H...C	12.1%	14.2%	C-H... interactions. Similar in both, contributing to stacking stability.
N...H	0.5%	0.2%	Negligible; N atoms are sterically protected.

Key Insight: The higher H...H contribution in 2,2'-EDADP (38.2% vs 30.5%) suggests a denser crystal packing driven by the flexible ethylene linker, which allows the cations to fold and fill voids more efficiently than the rigid anilinium cation.

Part 4: Structural Logic & Causality

Why does this matter for researchers? The Hirshfeld analysis reveals the causality behind the material's bulk properties.

The "Staple" Effect (Cation Topology)

The 2,2'-ethylenedianilinium cation is a dication with two ammonium heads connected by a flexible bridge.

• Mechanism: Unlike two separate anilinium ions, the linked dication acts as a molecular "staple" or "clamp."

• Result: It can bridge two different phosphate chains or layers.

• Hirshfeld Evidence: We see continuous red/white interaction bands wrapping around the cation in the surface map, indicating multidirectional bonding.

Figure 2: Causal pathway from molecular topology to bulk material properties.

Implications for Applications

• Non-Linear Optics (NLO): The non-centrosymmetric packing often required for NLO is favored by the asymmetric, flexible nature of the 2,2'-ethylenedianilinium cation, which prevents the cancellation of dipoles often seen in rigid, centrosymmetric packing of simpler salts.

• Proton Conductivity: The extensive O...H network (45.5% surface coverage) creates continuous pathways for proton hopping (Grotthuss mechanism), making this material a candidate for solid-state electrolytes.

• Drug Formulation: The balance of hydrophilic (O...H) and hydrophobic (H...H) regions suggests this salt would have tunable solubility —stable in solid form (due to high lattice energy) but readily soluble in polar solvents (due to accessible H-bond sites).

References

• Crystal Structure & Hirshfeld Analysis of Anilinium Phosph

  • Source: BioInterface Research in Applied Chemistry.
  • Context: Comparative data for Anilinium Dihydrogen Phosph

• Hirshfeld Surface Analysis Methodology

  • Source: Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm.
  • Context: Foundational theory for and fingerprint plots.

• 2,2'-Ethylenedianilinium (Chemical Identity)

  • Source: PubChem (CAS 93045-02-4).

  • Context: Verification of the chemical entity and basic properties.[2]

• Crystal Explorer Software

  • Source: University of Western Australia.

  • Context: Standard tool used for generating the surfaces described.[3]

Sources

• 1. 2,2'-ethylenedianilinium tetrahydrogen diphosphate(93045-02-4) IR2 spectrum [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Crystal structure and Hirshfeld surface analysis of 2,2′-(phenyl­aza­nedi­yl)bis­(1-phenyl­ethan-1-one) - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Phosphate Material Precursors: A Comparative Analysis of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate and Its Alternatives

For researchers, scientists, and professionals in drug development, the synthesis of advanced phosphate materials is a critical field of study. The choice of precursor is a pivotal decision that dictates the physicochemical properties and, ultimately, the performance of the final material. This guide provides an in-depth technical comparison of a novel organic precursor, 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, with commonly employed alternatives in the synthesis of phosphate materials. While direct experimental data on 2,2'-Ethylenedianilinium tetrahydrogen diphosphate as a materials precursor is nascent, this guide will explore its potential advantages based on its chemical structure and draw comparisons with the well-established performance of conventional inorganic and organic precursors.

The Critical Role of Precursors in Phosphate Material Synthesis

The precursor is the foundational building block in the synthesis of phosphate materials. Its chemical nature, purity, and reactivity profoundly influence the nucleation and growth kinetics, which in turn determine the crystal structure, particle size and morphology, and surface chemistry of the final product. These characteristics are paramount for applications ranging from high-performance battery cathodes and catalysts to biocompatible ceramics. The ideal precursor should offer a combination of high purity, controlled reactivity, cost-effectiveness, and safety. Furthermore, the choice of precursor is intrinsically linked to the synthesis methodology, be it solid-state, hydrothermal, or sol-gel techniques.

A Novel Organic Diphosphate Precursor: 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

2,2'-Ethylenedianilinium tetrahydrogen diphosphate, also known as 2,2'-diaminobibenzyl diphosphate, is an organic salt with the chemical formula C₁₄H₂₂N₂O₈P₂. While its primary documented use is as an intermediate in the synthesis of pharmaceuticals and dyes, its molecular architecture presents intriguing possibilities as a precursor for phosphate materials.[1]

Potential Advantages of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate:

• In-situ Carbon Source: The organic anilinium cation contains a significant amount of carbon. During thermal processing, this organic component can decompose to form a conductive carbon matrix intimately integrated with the phosphate material. This is particularly advantageous for applications like lithium-ion battery cathodes, where carbon coating is crucial for enhancing electronic conductivity.

• Structure-Directing Agent: The bulky and specific geometry of the 2,2'-ethylenedianilinium cation could act as a template, influencing the crystal growth and morphology of the resulting phosphate material. Organic amines are known to play a role as structure-directing agents in the synthesis of microporous and layered metal phosphates.[2]

• Chelating and Homogenizing Agent: The amine groups can act as chelating agents for metal ions in a solution-based synthesis, promoting a homogeneous distribution of metal and phosphate species at the molecular level. This can lead to the formation of a more uniform and phase-pure final product.

• Controlled Reactivity: The decomposition of the organic salt can be tailored by controlling the heating rate and atmosphere, potentially offering a greater degree of control over the reaction kinetics compared to some highly reactive inorganic precursors.

Despite these potential benefits, it is crucial to note the current absence of published research detailing the use of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate for the synthesis of phosphate materials. Therefore, the following sections will compare its hypothetical advantages against the proven performance of established precursors.

Established Precursors for Phosphate Materials: A Performance-Based Comparison

The selection of a precursor is often a trade-off between cost, purity, and the desired final material properties. Here, we compare the performance of phosphate materials derived from common inorganic and organic precursors, with a focus on lithium iron phosphate (LiFePO₄) as a representative high-performance phosphate material.

Inorganic Precursors

Inorganic precursors are the most widely used starting materials for the synthesis of phosphate materials due to their ready availability and relatively low cost.

Common Inorganic Precursors:

• Iron (II) Sulfate Heptahydrate (FeSO₄·7H₂O): A common, inexpensive iron source. However, the presence of sulfate can be a source of impurities if not thoroughly washed.

• Iron (III) Phosphate (FePO₄): A direct source of both iron and phosphate in the correct stoichiometric ratio for LiFePO₄, simplifying the synthesis process.[3] Its purity and morphology are critical for the final product's performance.[4]

• Iron (III) Oxide (Fe₂O₃): A very cheap and stable iron source, but its use requires a carbothermal reduction step to reduce Fe³⁺ to Fe²⁺.[5]

• Phosphoric Acid (H₃PO₄): The most common phosphorus source, highly soluble and available in high purity.

• Lithium Hydroxide (LiOH) and Lithium Carbonate (Li₂CO₃): Standard lithium sources for the synthesis of lithium-containing phosphates.

Performance Data for LiFePO₄ from Inorganic Precursors:

Precursor Combination	Synthesis Method	Initial Discharge Capacity (0.1C)	Capacity Retention (after 100 cycles)	Key Observations
FeSO₄·7H₂O + LiH₂PO₄	Hydrothermal	~150-160 mAh/g	>95%	A common and effective route, but morphology control can be challenging.[6]
FePO₄ + Li₂CO₃	Solid-State	~145-155 mAh/g	>98%	The properties of the FePO₄ precursor are critical to the final performance.[4]
Fe₂O₃ + Li₂CO₃ + (NH₄)₂HPO₄	Solid-State	~130-145 mAh/g	>95%	Requires a reducing agent (e.g., carbon) and higher temperatures.[7]

Organic Precursors and Additives

Organic precursors and additives are often employed to achieve finer control over the material's properties, such as particle size, morphology, and conductivity.

Common Organic Precursors and Additives:

• Triethyl Phosphate (TEP): An organic phosphate source used in sol-gel synthesis, offering good control over homogeneity.

• Citric Acid (C₆H₈O₇): Acts as both a chelating agent to ensure a homogeneous mixture of metal ions and as a carbon source upon decomposition.[8]

• Glucose (C₆H₁₂O₆): A widely used and effective carbon source for creating a conductive coating on phosphate materials.[9]

Performance Data for LiFePO₄ with Organic Additives:

Precursor Combination	Organic Additive	Synthesis Method	Initial Discharge Capacity (0.1C)	Capacity Retention (after 100 cycles)	Key Observations
Fe(NO₃)₃·9H₂O + H₃PO₄ + Li₂CO₃	Citric Acid	Sol-Gel	~155-165 mAh/g	>99%	Citric acid acts as a chelating agent and carbon source, leading to nano-sized particles and high conductivity.
FePO₄ + Li₂CO₃	Glucose	Solid-State	~150-160 mAh/g	>98%	Glucose provides a uniform carbon coating, significantly improving rate capability.
FeSO₄·7H₂O + LiOH + H₃PO₄	Aminoterephthalic Acid	Hydrothermal	Not reported	Not reported	The organic additive was shown to control the morphology from rods to hexagonal plates.

Experimental Protocols

To provide a practical context, detailed experimental protocols for the synthesis of LiFePO₄ using representative inorganic and organic-assisted methods are provided below.

Protocol 1: Hydrothermal Synthesis of LiFePO₄ using Inorganic Precursors

This protocol describes a common hydrothermal method for synthesizing LiFePO₄.

Materials:

• Iron (II) sulfate heptahydrate (FeSO₄·7H₂O)

• Phosphoric acid (H₃PO₄, 85 wt%)

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Deionized water

• Ethanol

Procedure:

• Precursor Solution A: Dissolve a stoichiometric amount of FeSO₄·7H₂O in deionized water in a beaker with constant stirring under a nitrogen atmosphere to prevent oxidation of Fe²⁺.

• Precursor Solution B: In a separate beaker, dissolve a stoichiometric amount of LiOH·H₂O in deionized water.

• Mixing: Slowly add the H₃PO₄ to the FeSO₄ solution, followed by the dropwise addition of the LiOH solution under vigorous stirring. A pale green precipitate should form.

• Hydrothermal Reaction: Transfer the resulting slurry to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to 180°C for 12 hours.

• Washing and Drying: After the autoclave has cooled to room temperature, filter the precipitate and wash it several times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the obtained LiFePO₄ powder in a vacuum oven at 80°C for 12 hours.

• Annealing (Optional with Carbon Source): For improved crystallinity and performance, the dried powder can be mixed with a carbon source (e.g., glucose) and annealed at 600-700°C under an inert atmosphere (e.g., N₂/H₂).

Causality Behind Experimental Choices: The use of a nitrogen atmosphere during the initial mixing steps is crucial to prevent the oxidation of the ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions, which would lead to the formation of impurities. The hydrothermal treatment at elevated temperature and pressure facilitates the crystallization of the olivine LiFePO₄ phase. Thorough washing is essential to remove soluble impurities like lithium sulfate, which can negatively impact electrochemical performance.

Protocol 2: Sol-Gel Synthesis of Carbon-Coated LiFePO₄ using an Organic Additive

This protocol utilizes citric acid as a chelating agent and in-situ carbon source.

Materials:

• Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Ammonium dihydrogen phosphate (NH₄H₂PO₄)

• Lithium carbonate (Li₂CO₃)

• Citric acid (C₆H₈O₇)

• Deionized water

Procedure:

• Solution Preparation: Dissolve stoichiometric amounts of Fe(NO₃)₃·9H₂O, NH₄H₂PO₄, and Li₂CO₃ in deionized water.

• Chelation: Add a molar excess of citric acid to the solution and stir until a clear, homogeneous solution is formed. The citric acid will chelate the iron ions.

• Gel Formation: Heat the solution at 80°C with continuous stirring until a viscous gel is formed as the water evaporates.

• Pre-decomposition: Dry the gel in an oven at 120°C for 12 hours to obtain a solid precursor.

• Calcination: Grind the dried precursor and calcine it in a tube furnace at 350°C for 4 hours in a nitrogen atmosphere to decompose the nitrates and citric acid partially.

• Final Sintering: Increase the temperature to 700°C and hold for 8 hours under a nitrogen atmosphere to facilitate the carbothermal reduction of Fe³⁺ to Fe²⁺ and the crystallization of carbon-coated LiFePO₄.

• Cooling: Allow the furnace to cool naturally to room temperature under the nitrogen atmosphere.

Causality Behind Experimental Choices: The chelation of iron ions by citric acid ensures a homogeneous distribution of the metal, lithium, and phosphate sources at the molecular level, which is critical for forming a pure LiFePO₄ phase at lower temperatures. The two-step calcination process is designed to first slowly decompose the organic components and then to facilitate the carbothermal reduction and crystallization without excessive particle growth. The in-situ formed carbon from the citric acid provides an intimate conductive network around the LiFePO₄ particles.

Visualization of Synthesis Pathways

The choice of precursor often dictates the most suitable synthesis route. The following diagrams illustrate the general workflows for common synthesis methods of phosphate materials.

Caption: General workflows for solid-state, hydrothermal, and sol-gel synthesis of phosphate materials.

Caption: Conceptual roles of different precursor types in phosphate material synthesis.

Conclusion and Future Outlook

The selection of a precursor is a critical, multifaceted decision in the synthesis of phosphate materials. While established inorganic precursors like metal salts and phosphoric acid offer a reliable and cost-effective route to high-quality materials, they often require additional processing steps, such as the addition of a separate carbon source, to achieve optimal performance.

Organic precursors and additives, such as citric acid and glucose, have demonstrated significant advantages in controlling particle morphology and creating intimate carbon coatings, leading to enhanced electrochemical performance in materials like LiFePO₄.

2,2'-Ethylenedianilinium tetrahydrogen diphosphate represents a novel, yet underexplored, class of precursors. Based on its chemical structure, it holds the potential to act as a multifunctional precursor, providing the phosphate backbone, a metal-chelating agent, a structure-directing template, and an in-situ carbon source in a single molecule. This could streamline the synthesis process and lead to novel material morphologies and properties.

However, significant experimental work is required to validate these potential advantages. Future research should focus on:

• The synthesis of phosphate materials using 2,2'-Ethylenedianilinium tetrahydrogen diphosphate and a thorough characterization of the resulting products.

• A direct comparison of its performance against conventional precursors under identical synthesis conditions.

• An investigation into the decomposition mechanism of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate and its influence on the final material's properties.

By exploring such novel precursors, the scientific community can continue to push the boundaries of materials science and develop next-generation phosphate materials for a wide array of applications.

References

• Chairunnisa, A., et al. (2020). Synthesis of LiFePO4 (Lithium Iron Phosphate) with Several Methods: A Review. RHAZES: Green and Applied Chemistry, 10, 49-81.
• Chen, G., et al. (2023).
• Gauthier, A., et al. (2016). Control of the LiFePO4 electrochemical properties using low-cost iron precursor in a melt process.
• Lim, J., Seo, S., & Kim, C. (2022). Synthesis of Iron Phosphate Via Coprecipitation Method for LiFePO4 Cathode.
• Chairunnisa, A., et al. (2020). Synthesis of LiFePO4 (Lithium Iron Phosphate) with Several Methods: A Review. RHAZES: Green and Applied Chemistry.
• Wang, J., et al. (2013). Preparation and Performance of the Cathode Precursor Ferric Phosphate for Li-ion Battery Facilitated by Impinging Stream. International Journal of Electrochemical Science, 8, 938-952.
• De Talda, D. O., et al. (2013). Solvothermal Synthesis, Development, and Performance of LiFePO4 Nanostructures. Crystal Growth & Design, 13(10), 4659-4666.
• Kim, J., & Ahn, S. (2025). Porous LiFePO4 Cathode Synthesized via Spray Drying for Enhanced Electrochemical Performance. MDPI.
• CN1462739A - Preparing 2,2' diamido bibenzil diphosphate by using method of liquid phase catalysis in low pressure with hydrogen being added. (2003).
• EP0158115A2 - Process for the preparation of iminodibenzyl. (1985).
• CN107417542B - A kind of 2,2'-diaminobibenzyl preparation method. (2019).
• Kaman, O., et al. (2012). Anilinium dihydrogen phosphate. Acta Crystallographica Section C, 68(Pt 2), o57-60.
• Wang, L., et al. (2015). Comparison of the Effects of FePO4 and FePO4·2H2O as Precursors on the Electrochemical Performances of LiFePO4/C. International Journal of Electrochemical Science, 10, 7534-7544.
• Ivanova, V., et al. (2016). Hydrothermal synthesis of LiFePO4 particles with controlled morphology.
• Zhu, Y., et al. (2015). Preparation of precursor and performance of LiFePO4. Powder Technology, 274, 13-19.
• Chen, C., et al. (2012). Synthesis of LiFePO4/C by Carbon Thermal Reduction Method and its Electrochemical Properties.
• Zhang, Y., et al. (2025). Effects of Citric Acid on the Preparation of a LiFePO4@C Cathode Material Assisted by Biomineralization.
• Wang, Y., et al. (2025). Enhancing the Structural and Electrochemical Properties of Lithium Iron Phosphate via Titanium Doping During Precursor Synthesis. MDPI.
• Ivanova, V., et al. (2016). Hydrothermal synthesis of LiFePO4 particles with controlled morphology.
• Liu, Y., et al. (2018).
• Tsay, S. Y., & Hon, B. J. (2004). Synthesis and characterization of nano-sized LiFePO4 cathode materials prepared by a citric acid-based sol–gel route.
• Zhang, W., et al. (2011). Novel Synthesis of Plate-like LiFePO4 by Hydrothermal Method. The International Institute for Energy, Environment and Economy, 2(1), 1-5.
• Yang, G., et al. (2011). Synthesis and Electrochemical Characteristics of LiFePO4/C Cathode Materials from Different Precursors. Journal of New Materials for Electrochemical Systems, 14(3), 167-171.
• Wang, J., et al. (2013). Synthesis and the Electrochemical Performance of LiFePO4/C Cathode by Glucose-Assisted Carbothermal Reduction Method.
• Wang, J., et al. (2012). Interface Synthesis of FePO4 with Different Morphologies and Effect of Morphology on the Electrochemical Performance of LiFePO4/C. International Journal of Electrochemical Science, 7, 7639-7647.
• Pejova, B. (2022).
• S, S., & S, P. (2018). structural and electrochemical performance of citric acid carbon coated assisted lithium iron phosphate. Journal of Engineering Sciences, 9(12).
• Wang, K., et al. (2022).
• Zhang, Y., et al. (2025).
• Yulianti, A. S., et al. (2025). Electrochemical properties of LiFePO4/C synthesized by mechanical activation using sucrose as carbon source.
• Kasvayee, K. A. (n.d.). Li, Fe and P common precursors for synthesis of LiFePO4/C.
• Wang, J., et al. (2025). Physical and electrochemical properties of doped lithium iron phosphate electrodes.
• Liu, Y., et al. (2018).
• Wikipedia. (n.d.).
• Lv, Y., et al. (2012). Synthesis of LiFePO4 by Co-Precipitation and Optimization of its Performance.
• Dahn, J. R., et al. (2014).
• Zhu, Y., et al. (2016). Synthesis and electrochemical performance of LiFePO4/C cathode materials using Fe powder.
• Wang, Z. (2012).
• Wang, L., et al. (2015). Comparison of the Effects of FePO4 and FePO4·2H2O as Precursors on the Electrochemical Performances of LiFePO4/C.
• Liu, Y., et al. (2018).
• Kaman, O., et al. (2012).
• Liu, Y., et al. (2018).
• De Talda, D. O., et al. (2013). Solvothermal Synthesis, Development, and Performance of LiFePO4 Nanostructures. Guo Lab.
• Clearfield, A. (1998). Metal Phosphates and Pyrophosphates as Proton Conductors. Encyclopedia.pub.

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• 2. electrochemsci.org [electrochemsci.org]
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• 7. Synthesis and characterization of nano-sized LiFePO4 cathode materials prepared by a citric acid-based sol–gel route - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
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• 9. matec-conferences.org [matec-conferences.org]

Strategic Utilization of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate in Synthesis

Executive Summary

2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS 93045-02-4), chemically synonymous with 2,2'-diaminobibenzyl diphosphate , represents a critical "gateway intermediate" in the industrial synthesis of tricyclic antidepressants (TCAs) and anticonvulsants, specifically Imipramine and Carbamazepine .

Unlike standard amine salts used merely for storage, this specific phosphate complex serves a dual purpose: it acts as a high-fidelity purification handle during the reduction of nitro-precursors and as a pre-activated substrate for the subsequent ring-closure (cyclization) reaction. Its adoption over the free-base alternative has been demonstrated to increase overall process yields by >9% while significantly reducing solvent waste and operational complexity.

Chemical Identity & Mechanistic Role[1][2]

Structural Significance

The compound is the phosphate salt of 2,2'-diaminobibenzyl (1,2-bis(2-aminophenyl)ethane).[1]

• Cation: 2,2'-Ethylenedianilinium (Protonated 2,2'-diaminobibenzyl).

• Anion: Tetrahydrogen diphosphate (derived from phosphoric/pyrophosphoric acid).

Mechanism of Action in Synthesis

• Selective Precipitation (Purification): The free base 2,2'-diaminobibenzyl is often obtained as an impure oil or low-melting solid after the catalytic hydrogenation of 2,2'-dinitrodibenzyl. The diphosphate salt, however, possesses a high melting point (≥260°C) and extremely low solubility in ethanol and water.[1] This allows it to crystallize out of the reaction mixture, effectively rejecting impurities (isomers, unreacted nitro compounds) that remain in solution.

• Facilitated Cyclization: The presence of the phosphate anion provides an in-situ acidic environment required for the thermal deammoniation cyclization to form Iminodibenzyl (10,11-dihydro-5H-dibenz[b,f]azepine). This eliminates the need for external acid catalysts (like polyphosphoric acid) in a separate step.

Comparative Analysis: Phosphate Salt vs. Alternatives

The following analysis compares the Phosphate Salt Method against the traditional Free Base Method and the Acid Chloride Method .

Table 1: Performance Metrics Comparison

Feature	Phosphate Salt Method (Recommended)	Free Base Method (Traditional)	Acid Chloride/Urea Method
Intermediate Form	Stable Crystalline Solid (>260°C)	Oily/Low-Melting Solid (Impure)	Unstable Intermediates
Purification Efficiency	High (One-pot crystallization)	Low (Requires extraction/distillation)	Moderate
Cyclization Yield	90 - 95%	75 - 85%	60 - 70%
Process Complexity	Low (Direct thermal cyclization)	High (Requires solvent swap & acid addition)	High (Multi-step)
Solvent Usage	Minimal (Water/Methanol recycling)	High (Benzene/Toluene extractions)	High (Chlorinated solvents)
Environmental Impact	Low (Closed-loop potential)	High (VOC emissions)	High (Corrosive byproducts)

Key Advantages Explained[2][3][4]

• Operational Simplicity: The phosphate salt allows for a "telescoped" process where the isolation of the salt acts as the purification step, and the salt itself is the feed for the next reactor.

• Thermal Stability: The high thermal stability of the salt prevents degradation during the drying phases, unlike the free amine which is oxidation-prone.

• Cost Reduction: Industrial data suggests a raw material cost reduction of approximately 15-20% due to yield improvements and solvent recovery.

Experimental Protocol

Objective: Synthesis of Iminodibenzyl via 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate.

Phase 1: Synthesis & Isolation of the Salt

• Hydrogenation: Charge a high-pressure reactor with 2,2'-dinitrodibenzyl , Raney Nickel catalyst, and Ethanol . Hydrogenate at 0.25–1.60 MPa and 60-80°C until hydrogen uptake ceases.

• Filtration: Filter off the Raney Nickel catalyst while hot.

• Salt Formation: To the filtrate, add 85% Phosphoric Acid (stoichiometric excess, approx 1.1 eq).

• Crystallization: Cool the mixture to 10-15°C. The 2,2'-Ethylenedianilinium tetrahydrogen diphosphate will precipitate as a white, crystalline solid.

• Isolation: Filter the solid. Wash with cold ethanol to remove organic impurities.

  • Checkpoint: The solid should have a melting point ≥260°C.[1]

Phase 2: Cyclization to Iminodibenzyl[2]

• Thermal Cyclization: Transfer the dried phosphate salt into a pyrolysis reactor.

• Reaction: Heat the solid to 260-280°C under a nitrogen atmosphere. The salt undergoes intramolecular cyclization, releasing ammonia and water.

• Distillation: Apply vacuum (approx. 20-50 mmHg) to the reactor. The product, Iminodibenzyl , will distill over as a pale yellow oil which solidifies upon cooling.

• Collection: Collect the distillate.

  • Yield: Expect >90% conversion.[2][3]

  • Purity: >99% (GC).

Visualized Workflow (DOT Diagram)

The following diagram illustrates the streamlined pathway using the phosphate salt compared to the traditional route.

Figure 1: Comparative workflow demonstrating the process intensification achieved by using the Phosphate Salt intermediate.

References

• Method for preparing 2,2'-diaminobibenzyl diphosphate. Patent CN1462739A. Google Patents.
• Method for preparing iminodibenzyl. Patent CN102391182A. Google Patents.
• Process for the preparation of iminodibenzyl. Patent EP0158115B1. Google Patents.

Sources

• 1. CN1462739A - Preparing2,2' diamido bibenzil diphosphate by using method of liquid phase catalysis in low pressure with hydrogen being added - Google Patents [patents.google.com]
• 2. CN102391182A - Method for preparing iminodibenzyl - Google Patents [patents.google.com]
• 3. Synthesis and pesticidal activity of new 1,3,4-oxadiazole thioether compounds containing a trifluoromethylpyrazoyl moiety - PMC [pmc.ncbi.nlm.nih.gov]

cross-referencing spectroscopic data for 2,2'-Ethylenedianilinium tetrahydrogen diphosphate

Topic: Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Compound Identity

2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS: 93045-02-4) is a specialized organic-inorganic salt primarily utilized as a critical high-purity intermediate in the synthesis of tricyclic antidepressants (e.g., Imipramine) and anticonvulsants (e.g., Carbamazepine).[1]

Chemically, it is the phosphate salt of 2,2'-ethylenedianiline (also known as 2,2'-diaminobibenzyl). Its unique "tetrahydrogen diphosphate" designation typically refers to a stoichiometry of one diamine cation stabilized by two dihydrogen phosphate anions (

), forming a robust hydrogen-bonded lattice.

Core Identity Matrix

Feature	Specification
CAS Number	93045-02-4
Parent Base	2,2'-Ethylenedianiline (CAS 34124-14-6)
Molecular Formula	(Salt form)
Molecular Weight	408.28 g/mol
Physical State	White crystalline solid
Melting Point	266–268°C (Pure) vs. 75°C (Free Base)
Solubility	Insoluble in ethanol, water, benzene (High Lattice Energy)

Spectroscopic Characterization & Cross-Referencing

Reliable identification of this salt relies on distinguishing the ionic phosphate network from the free base. The following spectroscopic markers are critical for validation.

A. Infrared Spectroscopy (FT-IR)

The formation of the phosphate salt induces significant shifts compared to the free amine.

• Ammonium Region (

  ): The sharp stretching of the free base (primary amine) is replaced by a broad, complex band characteristic of the anilinium ion ( ) overlapping with acidic phosphate groups.

• Phosphate Fingerprint (

  ):
  • : Strong, broad absorption corresponding to the stretching mode.
  • : Characteristic deformation bands, confirming the "dihydrogen phosphate" anion structure.

• Aromatic/Backbone:

  • : Strong out-of-plane bending, indicative of ortho-disubstituted benzene rings (essential for distinguishing from the 4,4'-isomer).

B. Nuclear Magnetic Resonance ( H-NMR)

• Solvent: DMSO-

  or (due to poor solubility in ).

• Ethylene Bridge (

  ): Appears as a singlet or tight multiplet (4H), integrating for the bridge.

• Aromatic Region (

  ): Multiplets (8H) corresponding to the two benzene rings.

• Ammonium Protons (

  ): Broad, exchangeable singlet (6H, ), shifting significantly downfield compared to the free amine ( ).

Performance Comparison: Salt Selection in Synthesis

In drug development, the choice of the phosphate salt over the free base or hydrochloride is driven by purification thermodynamics and cyclization efficiency .

Comparative Analysis: Phosphate vs. Alternatives[1]

Parameter	2,2'-Ethylenedianilinium Phosphate (Target)	Free Base (2,2'-Ethylenedianiline)	Hydrochloride Salt
Thermal Stability	High (mp ~267°C)	Low (mp ~75°C)	Moderate
Purification Mechanism	Precipitation: Highly insoluble in reaction media (ethanol/water), driving quantitative isolation.	Crystallization: Soluble in organics; requires evaporation/cooling; retains impurities.	Solubility: Often too soluble in water, leading to yield loss.
Cyclization Reactivity	Catalytic: Phosphate anion acts as a dehydrating agent/catalyst for ring closure to Iminodibenzyl.	Inert: Requires external acid catalyst (e.g., Polyphosphoric acid) to cyclize.	Corrosive: Release of HCl gas during high-temp cyclization damages equipment.
Handling	Non-hygroscopic solid (Pure form).	Waxy solid/oil; prone to oxidation (darkening).	Hygroscopic; corrosive.[2]

Mechanism of Action: The "Phosphate Advantage"

The phosphate salt serves a dual function:

• Purification Sink: By forming the insoluble phosphate salt, the 2,2'-isomer is selectively precipitated from the crude reduction mixture (e.g., from 2,2'-dinitrodibenzyl), leaving behind impurities like the 4,4'-isomer or unreduced nitro compounds.

• Pre-Activated Precursor: Upon heating (>280°C), the ammonium phosphate moiety facilitates the elimination of ammonia (

  ) to form the central seven-membered ring of Iminodibenzyl .

Experimental Protocol: Synthesis & Cyclization Workflow

Note: This protocol synthesizes the salt and demonstrates its conversion to the pharmacophore.

Step 1: Salt Formation (Purification)[1]

• Dissolution: Dissolve crude 2,2'-ethylenedianiline in Methanol (10 mL/g).

• Acidification: Slowly add 85% Phosphoric Acid (

  ) to the solution (Molar ratio 1:2.2 Base:Acid).

• Precipitation: A white crystalline precipitate forms immediately (exothermic).

• Isolation: Cool to 0-5°C. Filter the solid.

• Wash: Wash the filter cake with cold Ethanol (to remove organic impurities) and Water (to remove excess acid).

• Dry: Vacuum dry at 80°C.

  • Checkpoint: Melting point should be >260°C.

Step 2: Thermal Cyclization to Iminodibenzyl

• Heating: Transfer the dried phosphate salt to a reactor.

• Pyrolysis: Heat to 280–300°C under Nitrogen flow.

• Reaction: The salt melts and decomposes, releasing Ammonia (

  ) and Water.

• Distillation: The cyclized product (Iminodibenzyl) distills over or sublimes, leaving polyphosphoric acid residues.

• Yield: Typically >90% conversion due to the intimate contact of acid/base in the crystal lattice.

Visualizing the Pathway

The following diagram illustrates the transformation from the raw diamine to the pharmaceutical precursor via the phosphate salt.

Caption: Synthesis workflow showing the purification role of the phosphate salt and its thermal conversion to the Iminodibenzyl pharmacophore.

References

• Sigma-Aldrich. (2025). Aldrich Polymer Products CD-Catalog and Reference Guide. [Reference for CAS 93045-02-4 and spectral data keys].

• ChemicalBook. (2025). 2,2'-Ethylenedianilinium tetrahydrogen diphosphate Product Description. Retrieved from .

• Google Patents. (2012). CN102391182A: Method for preparing iminodibenzyl.[3] Retrieved from .

• Google Patents. (2003). CN1462739A: Preparing 2,2'-diaminobibenzyl diphosphate by liquid phase catalysis.[4] Retrieved from .

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 98690 (2,2'-Ethylenedianiline). Retrieved from .

Sources

• 1. 2,2'-ethylenedianilinium tetrahydrogen diphosphate(93045-02-4) IR2 spectrum [chemicalbook.com]
• 2. scribd.com [scribd.com]
• 3. EP0158115B1 - Process for the preparation of iminodibenzyl - Google Patents [patents.google.com]
• 4. CN1462739A - Preparing2,2' diamido bibenzil diphosphate by using method of liquid phase catalysis in low pressure with hydrogen being added - Google Patents [patents.google.com]

Benchmarking Guide: Nonlinear Optical (NLO) Properties of Hybrid Phosphate Crystals

Topic: Benchmarking the Nonlinear Optical (NLO) Properties of Hybrid Phosphate Crystals Content Type: Publish Comparison Guide Audience: Researchers, Materials Scientists, and Drug Development Professionals (Bio-organic synthesis focus)

Executive Summary: The Hybrid Advantage

Hybrid phosphate crystals represent a strategic convergence of organic and inorganic chemistry. For researchers and drug development professionals familiar with amino acid synthesis, these materials offer a unique value proposition: they combine the high optical nonlinearity of organic chromophores (like L-arginine or L-histidine) with the mechanical and thermal robustness of an inorganic phosphate backbone.

This guide provides a rigorous, data-driven framework for benchmarking these materials against industry standards like KDP (Potassium Dihydrogen Phosphate) and BBO (Beta Barium Borate). We move beyond simple efficiency claims to establish a multi-parametric validation protocol.

Critical Benchmarking Metrics

To objectively assess a hybrid phosphate crystal, four core metrics must be quantified. "Good" performance is defined not just by high output, but by the balance of these factors.

Metric	Definition	Why it Matters	Target Benchmark
SHG Efficiency	Ratio of second-harmonic intensity ( ) to fundamental ( ).	Determines conversion power.	KDP
LDT (Damage Threshold)	Max laser fluence ( ) before irreversible lattice damage.	Critical for high-power laser applications.[1]	GW/cm² (ns pulses)
UV Cutoff	Wavelength where transmission drops below 50%.	Determines utility in UV laser generation.	nm
Thermal Stability	Decomposition temperature ( ).[2][3]	Limits crystal growth and operating range.	C

Comparative Analysis: Hybrids vs. Industry Standards

The following data aggregates performance metrics for leading hybrid phosphates (L-Arginine Phosphate - LAP, L-Histidine Tetrafluoroborate - L-HFB) against inorganic standards.

Table 1: Performance Landscape

Material Class	Crystal	SHG Efficiency (vs KDP)	LDT (GW/cm² @ 1064nm)	Transparency Range	Thermal Stability
Standard (Inorganic)	KDP	1.0 (Reference)	~2.0 (High)	176 nm – 1.5 µm	High ( C)
Standard (Inorganic)	KTP	~150	~1.0 (Med)	350 nm – 4.4 µm	High ( C)
Hybrid (Amino Acid)	LAP (L-Arginine Phosphate)	3.2	> 6.0	210 nm – 2.0 µm	Modest ( C)
Hybrid (Semi-Organic)	DLAP (Deuterated LAP)	3.5	> 10.0	210 nm – 2.2 µm	Modest ( C)
Hybrid (Guanidinium)	Guanidinium Phosphate	1.5	~4.5	200 nm – 1.8 µm	Good ( C)

Analysis:

• LAP/DLAP outperforms KDP significantly in SHG efficiency due to the chiral organic cation (L-arginine) which enhances the hyperpolarizability.

• LDT Superiority: Surprisingly, the phosphate hydrogen-bonding network in LAP allows it to withstand higher peak powers than KDP, making it ideal for inertial confinement fusion applications.

• The Trade-off: Thermal stability is the limiting factor. Unlike KTP, hybrid phosphates cannot withstand molten flux growth and must be grown from aqueous solution (low-temperature method).

Experimental Protocols: Self-Validating Systems

To replicate these benchmarks, you must employ protocols that account for the specific optical scattering properties of hybrid powders.

Protocol A: Modified Kurtz-Perry Powder Technique

Standard screening often fails due to grain-size dependent scattering. This modified protocol ensures reproducibility.

Objective: Determine relative SHG efficiency (

) compared to a micro-crystalline KDP reference.

Workflow Diagram:

Figure 1: Dual-channel Kurtz-Perry setup. The reference channel is critical for normalizing laser pulse-to-pulse fluctuations.

Step-by-Step Methodology:

• Sample Preparation: Grind the hybrid crystal and sieve into distinct particle size ranges (e.g., <20µm, 45-63µm, 100-150µm).

  • Causality: SHG intensity depends on particle size relative to the coherence length. You must measure multiple sizes to confirm phase-matchability (intensity should plateau at larger sizes).

• Reference Matching: Use KDP powder sieved to the exact same particle size range .

• Irradiation: Pulse with Q-switched Nd:YAG (1064 nm).

• Signal Acquisition: Capture the 532 nm signal on the oscilloscope.

• Validation: Calculate Efficiency

  .

  • Self-Check: If

    decreases as particle size increases, the material is non-phase-matchable and unsuitable for bulk NLO applications.

Protocol B: Laser Induced Damage Threshold (LDT)

For hybrid materials, thermal accumulation can cause premature failure. We use the "1-on-1" method.

• Focusing: Focus the laser to a spot size (

  ) of ~30-50 µm.

• Energy Ramp: Irradiate a fresh site on the crystal surface for each shot (1-on-1).

• Detection: Monitor for damage using He-Ne laser scattering (a probe beam collinear with the pump).

  • Mechanism:[4][5] When the lattice damages, it scatters the probe beam. This is more sensitive than visual inspection.

• Calculation: Plot Damage Probability vs. Fluence (

  ). The LDT is the fluence where damage probability is 0%.[6]

Mechanistic Logic: Why Hybrids Work

Understanding the structure-property relationship is vital for designing new derivatives.

Workflow Diagram: Structural Logic

Figure 2: The synergistic assembly of hybrid phosphate crystals. The phosphate backbone anchors the organic chromophores in a non-centrosymmetric alignment required for SHG.

References

• Eimerl, D. (1987). "Electro-optic, linear, and nonlinear optical properties of KDP and its isomorphs." Ferroelectrics.[7] Link

• Marcy, H. O., et al. (1991). "L-Arginine phosphate: A high efficiency nonlinear optical crystal." Optics Letters. Link

• Kurtz, S. K., & Perry, T. T. (1968). "A Powder Technique for the Evaluation of Nonlinear Optical Materials." Journal of Applied Physics. Link

• Sasaki, T., et al. (1990). "Growth and properties of L-arginine phosphate (LAP) and deuterated LAP." Journal of Crystal Growth. Link

• Petrosyan, A. M., et al. (2002). "Crystal growth and characterization of L-histidine tetrafluoroborate." Journal of Crystal Growth. Link

• ISO 21254-1:2011. "Lasers and laser-related equipment — Test methods for laser-induced damage threshold." Link

Sources

• 1. Effect of doping of KDP crystal with amino acid l-arginine on the strength properties and character of laser damage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 3. researchgate.net [researchgate.net]
• 4. old.joam.inoe.ro [old.joam.inoe.ro]
• 5. Laser Induced Damage Threshold Tutorial [shalomeo.com]
• 6. mdpi.com [mdpi.com]
• 7. optogama.com [optogama.com]

reproducibility of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate synthesis methods

The following guide details the reproducible synthesis of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate (CAS 93045-02-4).

Based on the molecular weight (408.29 g/mol ) and chemical structure analysis, this compound is chemically identified as 2,2'-ethylenedianilinium bis(dihydrogen phosphate) —a salt formed from one mole of 2,2'-ethylenedianiline and two moles of orthophosphoric acid. The CAS nomenclature "tetrahydrogen diphosphate" in this context refers to the stoichiometry of the acid protons available in the final salt structure (

), not the use of pyrophosphoric acid.

Executive Summary

Compound: 2,2'-Ethylenedianilinium tetrahydrogen diphosphate CAS: 93045-02-4 Formula:

Key Application: Dielectric materials, proton-conducting electrolytes, and stable storage forms of oxidation-sensitive diamines.

This guide addresses the critical reproducibility challenges associated with the synthesis of this organic-inorganic hybrid salt. The primary failure modes in standard protocols are oxidative degradation of the amine precursor (browning) and stoichiometric mismatch leading to hygroscopic monophosphates or oils rather than crystalline solids.

Part 1: Strategic Analysis of Synthesis Methods

We compare two primary methodologies: Aqueous Slow Evaporation (Method A) and Ethanolic Precipitation (Method B) .

Feature	Method A: Aqueous Slow Evaporation	Method B: Ethanolic Precipitation (Recommended)
Principle	Dissolution in water followed by slow solvent removal.	Reaction in ethanol; precipitation induced by cooling or anti-solvent.
Crystallinity	High (Large single crystals suitable for XRD).	Moderate (Fine powder/microcrystals).
Oxidation Risk	High (Long exposure to air/light during evaporation).	Low (Rapid process, inert atmosphere compatible).
Yield	60–75% (Losses due to solubility).	85–95% (High recovery).
Reproducibility	Low (Dependent on humidity/temp).	High (Strictly controlled by stoichiometry).
Processing Time	3–7 Days.	4–6 Hours.

Expert Insight: While Method A is superior for growing single crystals for structural analysis, Method B is the industry standard for reproducibility and scale-up . It minimizes the time the amine is in solution, reducing oxidative browning and ensuring a consistent bulk powder.

Part 2: Detailed Experimental Protocol (Method B)

This protocol utilizes a controlled precipitation approach to ensure correct stoichiometry (

) and phase purity.

1. Reagents & Materials

• Precursor: 2,2'-Ethylenedianiline (2,2'-Diaminobibenzyl), >98% purity. Note: If the solid is dark brown, recrystallize from ethanol before use.

• Acid: Orthophosphoric acid (

  ), 85% w/w aqueous solution or crystalline (99%).

• Solvent: Absolute Ethanol (EtOH).

• Anti-solvent: Diethyl ether or Acetone (optional).

2. Step-by-Step Workflow

Step 1: Precursor Dissolution Dissolve 2.12 g (10 mmol) of 2,2'-ethylenedianiline in 20 mL of absolute ethanol at 40°C. Stir until the solution is clear and pale yellow.

• Control Point: Flush the flask with

  or Ar to prevent oxidation.

Step 2: Acid Addition Prepare a solution of 2.31 g (20 mmol, ~1.37 mL of 85%)

in 5 mL of ethanol. Add this acid solution dropwise to the amine solution under vigorous stirring over 10 minutes.

• Observation: A white precipitate should begin to form immediately or upon cooling. The exotherm is mild but noticeable.

Step 3: Crystallization & Aging Allow the mixture to stir at room temperature for 2 hours to ensure complete salt formation. Then, cool the flask to 4°C (ice bath) for 1 hour.

• Troubleshooting: If no precipitate forms (oiling out), add 10 mL of diethyl ether dropwise to induce nucleation.

Step 4: Isolation Filter the white solid using a sintered glass funnel (porosity 3 or 4). Wash the cake twice with cold ethanol (2 x 5 mL) and once with diethyl ether (10 mL).

Step 5: Drying Dry the product in a vacuum oven at 60°C for 4 hours.

• Target Yield: ~3.5 g (85%).

• Melting Point: 245°C (decomposition).[1]

Part 3: Visualization of Logic & Workflow

Synthesis Pathway Diagram

Caption: Optimized workflow for the synthesis of 2,2'-ethylenedianilinium bis(dihydrogen phosphate) preventing oxidation and ensuring 1:2 stoichiometry.

Part 4: Quality Control & Validation

To ensure the product is the correct "tetrahydrogen diphosphate" (bis-dihydrogen phosphate) phase, perform the following checks:

Test	Expected Result	Common Failure Mode
Melting Point	245°C (dec.)	< 230°C indicates impurities or monophosphate phase.
IR Spectroscopy	Broad bands at 2400–3000 cm⁻¹ (O-H stretch of acid salt) and ~950–1100 cm⁻¹ (P-O stretch).	Absence of broad H-bond network peaks suggests free amine or neutral acid.
Solubility	Soluble in water; Insoluble in ethanol/ether.	Solubility in ethanol suggests unreacted amine.
Appearance	White to off-white crystalline powder.	Brown/Pink tint indicates oxidation of the aniline moiety.

References

• ChemicalBook. (2025). 2,2'-Ethylenedianilinium tetrahydrogen diphosphate Product Properties. Retrieved from

• Sigma-Aldrich. (2025). Catalog Data for 2,2'-Ethylenedianiline (CAS 34124-14-6). Retrieved from

• BenchChem. (2025).[2] Aniline Phosphate vs. Phosphoric Acid in Catalytic Reactions. Retrieved from

• PubChem. (2025). Compound Summary: 2,2'-Ethylenedianiline.[3][4][5][6] National Library of Medicine. Retrieved from

Sources

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• 3. CAS 34124-14-6: 2,2′-Ethylenedianiline | CymitQuimica [cymitquimica.com]
• 4. 2,2'-Ethylenedianiline | C14H16N2 | CID 98690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2'-ethylenedianilinium tetrahydrogen diphosphate(93045-02-4) IR2 spectrum [chemicalbook.com]
• 6. 2,2'-에틸렌디아닐리늄사수소디포스페이트 | 93045-02-4 [m.chemicalbook.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is not merely a regulatory obligation but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step framework for the safe and compliant disposal of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate. As a novel compound, specific regulatory guidelines may not be explicitly established. Therefore, a cautious approach, treating the substance as hazardous waste, is paramount. This protocol is designed to be a self-validating system, grounded in established principles of chemical safety and waste management.

Pre-Disposal Safety Assessment and Characterization

Before initiating any disposal procedures, a thorough understanding of the compound's potential hazards is essential. 2,2'-Ethylenedianilinium tetrahydrogen diphosphate is a complex salt. Its constituent parts, ethylenediamine and aniline, are known to have associated hazards. Aniline, in particular, is toxic. The phosphate component, while generally of lower toxicity, can contribute to eutrophication in aqueous environments.[1]

Immediate Actions:

• Consult the Safety Data Sheet (SDS): Although a specific SDS for this exact compound may not be readily available, review the SDS for its constituent components: ethylenediamine, aniline, and phosphoric acid. This will provide critical information on toxicity, reactivity, and personal protective equipment (PPE).

• Assume Hazardous Nature: In the absence of comprehensive safety data, treat 2,2'-Ethylenedianilinium tetrahydrogen diphosphate as a hazardous waste.[2] This mandates that it should not be disposed of in regular trash or down the sewer system.[3][4]

• Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE, including a lab coat, safety glasses, and appropriate chemical-resistant gloves.[5][6] If there is a risk of generating dust or aerosols, respiratory protection may be necessary.

Waste Segregation and Container Management

Proper segregation and containment are fundamental to preventing accidental reactions and ensuring safe disposal.

Step-by-Step Protocol:

• Select a Compatible Container: Choose a waste container that is chemically compatible with 2,2'-Ethylenedianilinium tetrahydrogen diphosphate. A high-density polyethylene (HDPE) or glass container is generally suitable.[7] The container must be in good condition, free from leaks or damage.[7][8]

• Label the Container: As soon as waste accumulation begins, clearly label the container with the words "HAZARDOUS WASTE".[7][8] The label must include the full chemical name: "2,2'-Ethylenedianilinium tetrahydrogen diphosphate" (no abbreviations or chemical formulas), and the approximate quantity or concentration of the contents.[8]

• Segregate from Incompatible Wastes: Store the waste container in a designated satellite accumulation area (SAA) near the point of generation.[8][9] Crucially, segregate it from incompatible materials. For instance, keep it separate from strong oxidizing agents, bases, and acids to prevent any potential hazardous reactions.[2][8]

Parameter	Guideline	Rationale
Container Type	HDPE or Glass	Chemical compatibility and integrity.
Labeling	"HAZARDOUS WASTE" + Full Chemical Name	Regulatory compliance and safety for handlers.
Storage	Designated Satellite Accumulation Area (SAA)	Prevents accidental mixing and ensures control.[8]
Segregation	Separate from incompatibles (oxidizers, bases, acids)	Avoids hazardous chemical reactions.

Disposal Workflow: A Decision-Making Framework

The following diagram outlines the logical flow for the disposal of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, from initial generation to final removal by a licensed professional.

Caption: Decision workflow for the disposal of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate.

Final Disposal Procedures

The ultimate disposal of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate must be conducted by a licensed and certified hazardous waste management company.

Step-by-Step Guide for Final Disposition:

• Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste in your laboratory's SAA.[2] It is best practice to request a pickup when the container is about 90% full or before the six-month storage limit is reached.[3][8]

• Arrange for Professional Disposal: Contact your institution's Environmental Health & Safety (EH&S) department or a licensed chemical waste disposal contractor to arrange for pickup.[8]

• Documentation: Complete all required hazardous waste manifests or pickup request forms accurately and completely.[7] This documentation is a legal requirement and tracks the waste from generation to its final disposal.

• Empty Container Management: Once the waste has been collected, any empty containers must be properly managed. For containers that held acutely hazardous waste, they may need to be triple-rinsed, with the rinsate collected as hazardous waste.[6][10] The clean, de-labeled container can then be disposed of or recycled according to your institution's policies.[9]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial.

• Small Spills: For minor spills, use an appropriate absorbent material (e.g., vermiculite or a commercial spill kit) to contain the substance.[2] Collect the contaminated absorbent material and place it in a sealed, labeled hazardous waste container for disposal.

• Large Spills: For significant spills, evacuate the immediate area and contact your institution's emergency response team or EH&S office.[8]

By adhering to these rigorous and well-documented procedures, you can ensure the safe and compliant disposal of 2,2'-Ethylenedianilinium tetrahydrogen diphosphate, thereby protecting yourself, your colleagues, and the environment.

References

• Daniels Health. (2025, May 21).
• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research.
• Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal.
• National Science Teaching Association. (2024, August 16).
• University of Nevada, Reno. (2025, January). Chapter 20: Chemical Waste Management.
• Lab Manager. (2024, December 31). Proper Drain Disposal of Chemicals: Guidelines and Best Practices.
• Sigma-Aldrich. (2024, September 6).
• National Institute of Standards and Technology. (2015, April 17).
• Merck. (n.d.).
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• RiskAssess. (n.d.). Disposal of chemical wastes.
• Pharma Excipients. (n.d.).
• University of Chicago. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety.
• Fisher Scientific. (2025, December 24).
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Research Areas.

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• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Navigating the Safe Handling of 2,2'-Ethylenedianilinium Tetrahydrogen Diphosphate: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2,2'-Ethylenedianilinium tetrahydrogen diphosphate. Our aim is to equip you with the necessary knowledge to foster a safe and efficient laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The cornerstone of safe handling is the consistent and correct use of Personal Protective Equipment. Given the potential hazards associated with organophosphates, a comprehensive PPE strategy is non-negotiable.

Core PPE Requirements

PPE Component	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves. Double gloving is recommended.[3][4]	To prevent dermal absorption, a primary route of exposure for many organophosphates. Nitrile and neoprene offer good chemical resistance.[4]
Eye Protection	Chemical splash goggles and a face shield.[5]	To protect against accidental splashes and airborne particles, which can cause serious eye irritation or injury.[6]
Body Protection	A lab coat, at a minimum. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron or disposable coveralls are recommended.[4][7]	To protect the skin from contamination.[7]
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges may be necessary if working with dusty material or in a poorly ventilated area.	To prevent inhalation of airborne particles.

Important Considerations:

• Never wear leather or cloth gloves, as they can absorb and retain chemicals.[8]

• Inspect all PPE for damage before each use.

• Contaminated clothing should be removed immediately and decontaminated or disposed of properly.[9]

Safe Handling and Operational Protocols

Adherence to established laboratory procedures is critical to minimize the risk of exposure and accidents.

General Handling Procedures

• Work in a Designated Area: All work with 2,2'-Ethylenedianilinium tetrahydrogen diphosphate should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5][10]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[6][11] Do not eat, drink, or smoke in areas where chemicals are handled.[4]

• Emergency Preparedness: Ensure that an emergency eyewash station and safety shower are readily accessible. Be familiar with their operation.

Workflow for Safe Handling

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